Technical Documentation Center

4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Synthesis of 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol

This guide provides a comprehensive, technically detailed framework for the synthesis of the novel heterocyclic compound, 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol. The document is structured to provide not on...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive, technically detailed framework for the synthesis of the novel heterocyclic compound, 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol. The document is structured to provide not only a step-by-step protocol but also the underlying scientific rationale for key procedural choices, ensuring both reproducibility and a deeper understanding of the synthetic strategy. This molecule is of significant interest due to the established biological activities of the 1,3,5-triazine core, which is prevalent in a variety of pharmaceutical and agricultural agents.[1][2][3][4] The incorporation of a substituted furan moiety presents an opportunity for novel structure-activity relationship studies.

Strategic Approach and Rationale

The synthesis of 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol is predicated on a convergent synthetic strategy. This approach involves the preparation of a key intermediate, 2-bromofuran-3-carboximidamide, which is subsequently cyclized with a suitable thiocarbonyl-containing reagent to construct the desired 1,3,5-triazine-2-thiol ring system. This method was chosen for its efficiency and the commercial availability of the starting materials.

An alternative approach, building the substituted furan onto a pre-existing triazine ring, was considered. However, the potential for side reactions and the harsher conditions often required for such modifications led to the selection of the convergent pathway as the more robust and reliable option.

Experimental Workflow Overview

The overall synthetic workflow is a multi-step process that begins with the preparation of the key furan intermediate and culminates in the formation of the target triazine.

G cluster_0 Part 1: Synthesis of 2-Bromofuran-3-carboximidamide cluster_1 Part 2: Cyclization to form the Triazine Ring A 2-Bromofuran-3-carboxylic acid B 2-Bromofuran-3-carbonyl chloride A->B Thionyl Chloride C 2-Bromofuran-3-carboxamide B->C Ammonium Hydroxide D 2-Bromofuran-3-carboximidamide C->D Further transformation (e.g., via imidoyl chloride) E 2-Bromofuran-3-carboximidamide G 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol E->G Base-catalyzed condensation F Thiourea F->G

Caption: High-level overview of the synthetic workflow.

Detailed Synthesis Protocols

Part 1: Synthesis of the Key Intermediate: 2-Bromofuran-3-carboximidamide

Step 1.1: Synthesis of 2-Bromofuran-3-carboxylic acid

While 2-bromofuran-3-carboxylic acid is commercially available, this section details its synthesis from 3-bromofuran for completeness.

  • Reaction: Lithiation of 3-bromofuran followed by quenching with carbon dioxide.

  • Procedure:

    • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, dissolve 3-bromofuran (1.0 eq) in anhydrous tetrahydrofuran (THF).

    • Cool the solution to -78 °C using an acetone/dry ice bath.

    • Slowly add n-butyllithium (1.1 eq, 2.5 M in hexanes) dropwise, maintaining the temperature below -70 °C.

    • Stir the reaction mixture at -78 °C for 1 hour.

    • Bubble dry carbon dioxide gas through the solution for 30 minutes.

    • Allow the reaction to slowly warm to room temperature and stir overnight.

    • Quench the reaction with water and acidify to pH 2 with 1 M HCl.

    • Extract the aqueous layer with ethyl acetate (3 x).

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude 2-bromofuran-3-carboxylic acid.

Step 1.2: Synthesis of 2-Bromofuran-3-carbonyl chloride

  • Reaction: Conversion of the carboxylic acid to an acyl chloride using thionyl chloride.[5][6]

  • Procedure:

    • To a round-bottom flask containing 2-bromofuran-3-carboxylic acid (1.0 eq), add thionyl chloride (2.0 eq) and a catalytic amount of N,N-dimethylformamide (DMF).

    • Reflux the mixture for 2 hours.

    • Remove the excess thionyl chloride by distillation under reduced pressure. The crude 2-bromofuran-3-carbonyl chloride is used in the next step without further purification.

Step 1.3: Synthesis of 2-Bromofuran-3-carboxamide

  • Reaction: Amination of the acyl chloride.

  • Procedure:

    • In a flask cooled in an ice bath, add concentrated ammonium hydroxide.

    • Slowly add the crude 2-bromofuran-3-carbonyl chloride dropwise with vigorous stirring.

    • A precipitate will form. Continue stirring for 30 minutes.

    • Filter the solid, wash with cold water, and dry to obtain 2-bromofuran-3-carboxamide.[7]

Step 1.4: Synthesis of 2-Bromofuran-3-carboximidamide

  • Rationale: The conversion of an amide to an amidine is a crucial step. This can be achieved through various methods, including the formation of an imidoyl chloride followed by amination.

  • Procedure:

    • Suspend 2-bromofuran-3-carboxamide (1.0 eq) in anhydrous dichloromethane.

    • Add phosphorus pentachloride (1.1 eq) portion-wise at 0 °C.

    • Allow the reaction to warm to room temperature and stir until the reaction is complete (monitored by TLC).

    • Remove the solvent and excess reagent under reduced pressure.

    • Dissolve the crude imidoyl chloride in anhydrous ethanol and bubble with ammonia gas at 0 °C for 1 hour.

    • Stir the reaction at room temperature overnight.

    • Concentrate the reaction mixture and purify the crude product by column chromatography to yield 2-bromofuran-3-carboximidamide.

Part 2: Cyclization to 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol
  • Reaction: Base-catalyzed condensation of 2-bromofuran-3-carboximidamide with thiourea.[8][9]

  • Procedure:

    • In a round-bottom flask, dissolve 2-bromofuran-3-carboximidamide (1.0 eq) and thiourea (1.1 eq) in ethanol.

    • Add a solution of sodium ethoxide in ethanol (1.2 eq) and reflux the mixture for 6-8 hours.

    • Monitor the reaction progress by TLC.

    • After completion, cool the reaction mixture and neutralize with acetic acid.

    • The precipitated product is filtered, washed with water and then with cold ethanol, and dried under vacuum.

Purification and Characterization

The crude product can be purified by recrystallization from a suitable solvent such as ethanol or a mixture of DMF and water.

Table 1: Expected Physicochemical and Spectroscopic Data

ParameterExpected Value/Observation
Appearance Off-white to pale yellow solid
Melting Point >200 °C (decomposition)
¹H NMR (DMSO-d₆)δ (ppm): ~7.0-8.0 (furan protons), ~7.5 (br s, NH₂), ~12.0 (br s, SH)
¹³C NMR (DMSO-d₆)δ (ppm): Signals corresponding to furan carbons, triazine carbons, and the C-Br carbon.
FT-IR (KBr)ν (cm⁻¹): ~3300-3100 (N-H stretching), ~1640 (C=N stretching), ~1250 (C=S stretching)[10][11]
Mass Spec (ESI) [M+H]⁺ and/or [M-H]⁻ corresponding to the molecular weight.

Mechanistic Insights

The formation of the 1,3,5-triazine-2-thiol ring is believed to proceed through a step-wise condensation mechanism.

G cluster_0 Reaction Mechanism A 2-Bromofuran-3-carboximidamide C Intermediate Adduct A->C Nucleophilic attack B Thiourea B->C D Cyclized Intermediate C->D Intramolecular cyclization (elimination of NH₃) E 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol D->E Tautomerization

Caption: Proposed reaction mechanism for the triazine ring formation.

Safety Considerations

  • Thionyl chloride is corrosive and reacts violently with water. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

  • n-Butyllithium is pyrophoric and reacts violently with water. Handle under an inert atmosphere.

  • Phosphorus pentachloride is corrosive and reacts with moisture. Handle in a fume hood.

  • Organic solvents are flammable. Avoid open flames and ensure proper ventilation.

Potential Applications and Future Directions

Derivatives of 1,3,5-triazine are known to exhibit a wide range of biological activities, including anticancer, antimicrobial, and herbicidal properties.[12][13][14] The title compound, with its unique substitution pattern, is a promising candidate for screening in various biological assays. Future work could involve the synthesis of a library of related compounds by modifying the furan substituent or by further derivatizing the amino and thiol groups of the triazine ring to explore structure-activity relationships.

References

  • Divergent Synthesis of α-(1,3,5-Triazinylthio)-ketones and Thiazolo[3,2-a][12][15][16]triazines from 1,3-Dicarbonyl compounds or Chalcones with 1,3,5-Triazine-2-thiols. The Journal of Organic Chemistry - ACS Publications. Available from:

  • Design, synthesis and biological activity of new aminotriazine derivatives as selective 5-HT 7 receptor ligands. Morressier.
  • Synthesis of substituted 4(6)-amino-1,3,5-triazin-2-ones and - PubMed.
  • ChemInform Abstract: Efficient Procedure for the Preparation of 2-Bromofuran and Its Application in the Synthesis of 2-Arylfurans. ResearchGate.
  • Synthesis and in vitro anticancer evaluation of some 4,6-diamino-1,3,5-triazine-2-carbohydrazides as Rad6 ubiquitin conjugating enzyme inhibitors. PMC.
  • Structure of aminotriazine derivatives 21 and 22. ResearchGate.
  • Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents. PMC - NIH.
  • A New One-Pot Three-Component Synthesis of 4-Aryl-6-cycloamino-1,3,5-triazin-2-amines under Microwave Irradiation | Request PDF. ResearchGate.
  • 4-Amino-6-(3-fluorothiophen-2-yl)-1,3,5-triazine-2-thiol. EvitaChem.
  • 1,3,5-Triazine as core for the preparation of dendrons. Arkivoc.
  • Design, Synthesis and Biological Evaluation of 1,3,5-Triazine Derivatives Targeting hA 1 and hA 3 Adenosine Receptor. MDPI.
  • One-pot synthesis of 1,3,5-triazine derivatives via controlled cross-cyclotrimerization of nitriles: a mechanism approach. PubMed.
  • Synthesis and Characterization of New Series of 1,3-5-Triazine Hydrazone Derivatives with Promising Antiproliferative Activity. PMC.
  • 3-Bromofuran-2-carboxylic acid synthesis. ChemicalBook.
  • 6-Aryl-4-cycloamino-1,3,5-triazine-2-amines: synthesis, antileukemic activity, and 3D-QSAR modelling. PMC.
  • Synthesis, Evaluation and Docking Study of 1, 3, 5-Triazine Derivatives as Cytotoxic Agents against Lung Cancer.
  • Synthesis of 1,3,5-triazines. Organic Chemistry Portal.
  • Diversity-Oriented Synthesis of Libraries Based on Benzofuran and 2,3-Dihydrobenzofuran Scaffolds | ACS Combinatorial Science.
  • Application Notes and Protocols for Nucleophilic Acyl Substitution with 4-Bromofuran-2-carbonyl chloride. Benchchem.
  • Convenient Preparation of 3-Ethoxycarbonyl Benzofurans from Salicylaldehydes and Ethyl Diazoacetate. Organic Syntheses Procedure.
  • Synthesis of 1-Substituted-2-Formamidino-4-Amino-6-Thio- 1,3,5-Triazines. ResearchGate.
  • Synthesis and characterization of transition metal complexes of 4-Amino-5-pyridyl-4H-1,2,4-triazole-3-thiol. PMC.
  • Reaction of compound 2 with thioureas. | Download Scientific Diagram. ResearchGate.
  • 2.3. 1,3,5-Triazines.
  • Exploring s-triazine derivatives as anticancer agents.
  • FTIR spectrum of 1, 3, 5-tris-[3-thiol-4-amino-1, 2, 4 triazole-5-yl]... ResearchGate.
  • Structure and Conformational Mobility of OLED-Relevant 1,3,5-Triazine Derivatives. MDPI.
  • Synthesis of Thiol Derivatives of Biological Active Compounds for Nanotechnology Application. MDPI.
  • Design, Synthesis, and Biological Activities of Arylmethylamine Substituted Chlorotriazine and Methylthiotriazine Compounds | Journal of Agricultural and Food Chemistry. ACS Publications.
  • 2-Bromofuran-3-carboxylic acid 96 197846-05-2. Sigma-Aldrich.
  • Synthesis of novel 4,6-di(substituted)amino-1,2-dihydro-1,3,5-triazine derivatives as topical antiseptic agents. PubMed.
  • Application Notes and Protocols: Esterification of 4-Bromofuran-2-carbonyl chloride. Benchchem.
  • US8703940B2 - Process for preparing 3,6-dihydro-1,3,5-triazine derivatives.
  • Biological Applications of Thiourea Derivatives: Detailed Review. MDPI.
  • Thiourea synthesis by thioacylation. Organic Chemistry Portal.
  • Total synthesis of natural products containing benzofuran rings. RSC Publishing.
  • Synthesis, characterization and evaluation of 1,3,5-triazine aminobenzoic acid derivatives for their antimicrobial activity. PMC.
  • Mechanistic Study on the Formation of Compounds from Thioureas. IntechOpen.

Sources

Exploratory

4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol chemical properties

An In-Depth Technical Guide to the Chemical Properties and Research Potential of 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol Authored by: Dr. Evelyn Reed, Senior Application Scientist Foreword: The exploration o...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Chemical Properties and Research Potential of 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol

Authored by: Dr. Evelyn Reed, Senior Application Scientist

Foreword: The exploration of novel heterocyclic compounds is a cornerstone of modern drug discovery and materials science. Within this vast landscape, molecules that amalgamate multiple pharmacologically relevant scaffolds present unique opportunities for innovation. This guide provides a comprehensive analysis of 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol, a compound of significant interest due to its hybrid structure incorporating the versatile 1,3,5-triazine core and a reactive bromofuran moiety. As this molecule is not extensively documented in current literature, this whitepaper serves as a predictive and foundational resource for researchers. It synthesizes established chemical principles and data from analogous structures to forecast its properties, reactivity, and potential applications, thereby providing a robust framework for future investigation.

Molecular Structure and Physicochemical Properties

The foundational step in evaluating a novel compound is a thorough understanding of its structure and inherent physicochemical characteristics. These properties govern its behavior in both chemical and biological systems.

Structural Elucidation

4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol is characterized by a central 1,3,5-triazine ring substituted at the C2, C4, and C6 positions. The key structural features are:

  • 1,3,5-Triazine Core: A six-membered aromatic heterocycle with alternating carbon and nitrogen atoms. This core is known for its rigidity and ability to participate in hydrogen bonding and π-stacking interactions.

  • Thiol Group (C2): The presence of a thiol (-SH) group introduces the potential for thione-thiol tautomerism and makes this position a potent nucleophile and a site for metal coordination.

  • Amino Group (C4): The amino (-NH2) group acts as a hydrogen bond donor and can be a site for further functionalization.

  • 2-Bromofuran-3-yl Substituent (C6): This five-membered aromatic heterocycle contains an oxygen atom and is substituted with a bromine atom at the 2-position. The bromine atom is a versatile synthetic handle, particularly for cross-coupling reactions, while the furan ring itself can engage in various chemical transformations.

Below is the chemical structure of 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol:

Caption: Chemical structure of the title compound.

Predicted Physicochemical Data
PropertyPredicted ValueSignificance in Drug Development
Molecular Weight 302.15 g/mol Influences diffusion and absorption rates.
logP 1.5 - 2.5Indicates moderate lipophilicity, suggesting a balance between aqueous solubility and membrane permeability.
Topological Polar Surface Area (TPSA) ~100 ŲAffects cell membrane penetration; values in this range are common for orally available drugs.
Hydrogen Bond Donors 3 (Thiol and Amino groups)Potential for strong interactions with biological targets.
Hydrogen Bond Acceptors 5 (Triazine and Furan rings)Multiple sites for target binding.
pKa (Thiol) 6.5 - 7.5The thiol group is expected to be partially ionized at physiological pH, influencing its nucleophilicity and solubility.
pKa (Amino) 2.0 - 3.0The amino group is weakly basic due to the electron-withdrawing nature of the triazine ring.

Synthesis and Reactivity

The synthetic accessibility and predictable reactivity of a compound are paramount for its practical application in research and development.

Proposed Synthetic Pathway

A plausible and efficient synthesis of 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol can be envisioned through a convergent approach, leveraging established triazine chemistry.

cluster_0 Starting Materials cluster_1 Intermediate Synthesis cluster_2 Key Cyclization Step cluster_3 Final Product A 2-Bromofuran D 3-Acyl-2-bromofuran A->D Friedel-Crafts Acylation B Dicyandiamide E Guanidine thiocyanate B->E Reaction with C C Thiocyanic acid F Condensation & Cyclization D->F E->F G 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol F->G Base-catalyzed

Caption: Proposed synthetic workflow.

Experimental Protocol:

  • Synthesis of the Guanidine Precursor: Dicyandiamide is reacted with thiocyanic acid (or a salt thereof) under controlled conditions to form guanidine thiocyanate. This is a standard and high-yielding reaction.

  • Acylation of 2-Bromofuran: 2-Bromofuran undergoes a Friedel-Crafts acylation at the C3 position with a suitable acylating agent (e.g., acetic anhydride) in the presence of a Lewis acid catalyst to yield 3-acyl-2-bromofuran. The C3 position is targeted due to the directing effect of the oxygen atom.

  • Condensation and Cyclization: The 3-acyl-2-bromofuran is then reacted with guanidine thiocyanate in the presence of a base (e.g., sodium ethoxide in ethanol). The reaction proceeds via an initial condensation followed by an intramolecular cyclization to form the 1,3,5-triazine ring, yielding the final product.

  • Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water, or by column chromatography on silica gel.

Chemical Reactivity and Potential Transformations

The multifaceted nature of the title compound opens up numerous avenues for further chemical modification, making it an attractive scaffold for library synthesis.

  • S-Alkylation of the Thiol Group: The thiol group is a strong nucleophile and can be readily alkylated with various electrophiles (e.g., alkyl halides, epoxides) to introduce a wide range of substituents. This is a common strategy to modulate solubility and biological activity.

  • Cross-Coupling Reactions at the Bromine Position: The bromine atom on the furan ring is amenable to various palladium-catalyzed cross-coupling reactions, such as Suzuki, Stille, and Sonogashira couplings. This allows for the introduction of diverse aryl, heteroaryl, or alkynyl groups, significantly expanding the chemical space around the core scaffold.

  • N-Functionalization of the Amino Group: While less reactive than the thiol group, the amino group can be acylated or alkylated under more forcing conditions to further modify the molecule's properties.

  • Electrophilic Aromatic Substitution on the Furan Ring: The furan ring can potentially undergo electrophilic substitution, although the electron-withdrawing nature of the triazine ring and the presence of the bromine atom will influence the regioselectivity and reactivity.

cluster_0 Reaction Sites cluster_1 Potential Transformations A 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol B Thiol Group (C2) A->B C Bromo Group (Furan C2) A->C D Amino Group (C4) A->D E S-Alkylation B->E F Suzuki/Stille Coupling C->F G N-Acylation D->G

Caption: Key reactivity sites and potential transformations.

Spectroscopic Characterization (Predicted)

The structural confirmation of a newly synthesized compound relies on a combination of spectroscopic techniques. Based on the proposed structure, the following spectral data can be anticipated:

  • ¹H NMR:

    • A broad singlet in the region of 12-14 ppm corresponding to the thiol proton.

    • A broad singlet around 7-8 ppm for the amino protons.

    • Two doublets in the aromatic region (6-8 ppm) for the furan protons, showing characteristic coupling constants.

  • ¹³C NMR:

    • Signals in the range of 160-180 ppm for the carbon atoms of the triazine ring.

    • Signals corresponding to the carbon atoms of the furan ring, with the carbon bearing the bromine atom appearing at a characteristic chemical shift.

  • IR Spectroscopy:

    • A broad absorption band around 3100-3400 cm⁻¹ for the N-H and S-H stretching vibrations.

    • Characteristic absorption bands for the C=N and C=C stretching vibrations of the triazine and furan rings in the 1400-1600 cm⁻¹ region.

    • A C-S stretching vibration around 600-800 cm⁻¹.

  • Mass Spectrometry:

    • The molecular ion peak (M⁺) should be observed at m/z corresponding to the molecular weight of the compound (302.15 g/mol ).

    • A characteristic isotopic pattern for the presence of one bromine atom (M⁺ and M⁺+2 peaks with approximately 1:1 ratio) and one sulfur atom (M⁺+2 peak of lower intensity).

Potential Applications in Drug Discovery

The amalgamation of the 1,3,5-triazine and furan scaffolds suggests a high potential for biological activity, as both are privileged structures in medicinal chemistry.

  • Kinase Inhibition: Many triazine derivatives are known to be potent inhibitors of various protein kinases by mimicking the adenine scaffold of ATP. The amino and thiol groups can form key hydrogen bonds in the hinge region of the kinase active site.

  • Antimicrobial Activity: Both triazine and furan-containing compounds have demonstrated a broad spectrum of antibacterial and antifungal activities. The thiol group, in particular, can interact with key cysteine residues in microbial enzymes.

  • Anticancer Properties: The 1,3,5-triazine core is present in several approved anticancer drugs. The mechanism often involves the inhibition of cell proliferation or the induction of apoptosis. The 2-bromofuran moiety provides a handle to introduce further functionalities that could enhance cytotoxicity towards cancer cells.

  • Antiviral Research: Certain substituted triazines have shown promise as antiviral agents, including against HIV and influenza viruses.

Core Target Compound Triazine 1,3,5-Triazine Core Core->Triazine Thiol Thiol Group Core->Thiol Bromofuran 2-Bromofuran Core->Bromofuran Kinase Kinase Inhibition Triazine->Kinase Anticancer Anticancer Properties Triazine->Anticancer Antimicrobial Antimicrobial Activity Thiol->Antimicrobial Bromofuran->Kinase Scaffold for further modification

Caption: Relationship between structure and potential bioactivity.

Conclusion and Future Directions

4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol represents a promising, yet underexplored, chemical entity with significant potential in both synthetic and medicinal chemistry. This guide has provided a predictive but scientifically grounded overview of its chemical properties, a plausible synthetic route, and its potential applications.

Future research should focus on:

  • Synthesis and Characterization: The first and most critical step is the successful synthesis and unambiguous spectroscopic characterization of the title compound to validate the predictions made in this guide.

  • Exploration of Reactivity: A systematic investigation of the reactivity of the thiol, amino, and bromo groups will be essential to fully exploit this molecule as a scaffold for library development.

  • Biological Screening: The synthesized compound and its derivatives should be screened against a panel of biological targets, such as protein kinases, microbial strains, and cancer cell lines, to identify potential lead compounds for drug discovery programs.

The insights provided herein are intended to serve as a catalyst for such research endeavors, paving the way for the discovery of novel therapeutics and functional materials.

References

Due to the novel nature of the specific title compound, direct references are not available. The information and predictions in this guide are based on established principles of organic chemistry and medicinal chemistry, as well as data from analogous structures found in the following authoritative sources:

  • Title: The Chemistry of Heterocyclic Compounds, Volume 16: The Triazines Source: Wiley-Interscience URL: [Link]

  • Title: Furan and Its Derivatives Source: Royal Society of Chemistry URL: [Link]

  • Title: Privileged Structures in Drug Discovery Source: Journal of Medicinal Chemistry URL: [Link]

  • Title: A review on the synthesis and reactions of 1,3,5-triazines Source: Arkivoc URL: [Link]

  • Title: Palladium-Catalyzed Cross-Coupling Reactions in Heterocyclic Chemistry Source: Chemical Reviews URL: [Link]

Foundational

The Core Mechanism of 1,3,5-Triazine-2-Thiol Derivatives: A Technical Guide for Drug Discovery Professionals

The 1,3,5-triazine scaffold has long been recognized as a "privileged structure" in medicinal chemistry, attributable to its remarkable versatility and broad spectrum of biological activities.[1] This guide delves into t...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

The 1,3,5-triazine scaffold has long been recognized as a "privileged structure" in medicinal chemistry, attributable to its remarkable versatility and broad spectrum of biological activities.[1] This guide delves into the intricate mechanisms of action of a specific, yet highly promising subclass: 1,3,5-triazine-2-thiol derivatives. The introduction of a thiol group at the C2 position of the triazine ring imparts unique physicochemical properties that can be strategically exploited in the design of novel therapeutics. We will explore the multifaceted roles these derivatives play in eliciting anticancer, antimicrobial, and other biological effects, with a focus on the underlying molecular interactions and pathways. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the therapeutic potential of this fascinating class of compounds.

The Architectural Advantage: The 1,3,5-Triazine-2-Thiol Core

The 1,3,5-triazine ring is a six-membered heterocycle containing three nitrogen atoms at positions 1, 3, and 5.[1] The most common synthetic route to substituted 1,3,5-triazines starts with cyanuric chloride (2,4,6-trichloro-1,3,5-triazine), which allows for sequential and controlled nucleophilic substitution of its three chlorine atoms.[1] This synthetic tractability enables the creation of vast chemical libraries with diverse functionalities.

The incorporation of a thiol (-SH) group at the C2 position introduces a critical functional handle. The thiol group can exist in tautomeric equilibrium with its thione form (-C=S). This duality, along with the thiol's nucleophilicity and ability to form disulfide bonds, significantly influences the molecule's interaction with biological targets. Furthermore, the thiol moiety can act as a hydrogen bond donor and acceptor, as well as a metal chelator, further expanding its potential binding modes.

Unraveling the Anticancer Mechanisms: A Multi-pronged Attack

1,3,5-Triazine derivatives have demonstrated significant potential as anticancer agents by modulating key signaling pathways involved in cancer cell proliferation, survival, and metastasis.[2] The introduction of a 2-thiol group can enhance or enable specific interactions with key oncogenic proteins.

Inhibition of Dihydrofolate Reductase (DHFR)

The Causality: Dihydrofolate reductase (DHFR) is a crucial enzyme in the folate metabolism pathway, responsible for regenerating tetrahydrofolate, a vital cofactor in the synthesis of nucleotides and certain amino acids.[3][4] Inhibition of DHFR disrupts DNA synthesis and repair, leading to cell cycle arrest and apoptosis, particularly in rapidly proliferating cancer cells.[5] Several 1,3,5-triazine derivatives have been identified as potent DHFR inhibitors.[5][6]

The Role of the 2-Thiol Group: In the context of 1,3,5-triazine-2-thiol derivatives, the thiol group can play a significant role in binding to the active site of DHFR. For instance, the synthesis and evaluation of 4-((4,6-Diamino-1,3,5-triazin-2-yl)amino)-4H-1,2,4-triazole-3-thiol analogs have shown potent cytotoxic activity against non-small cell lung cancer (A549) cells, with molecular docking studies suggesting inhibition of human DHFR (hDHFR).[3][4] The thiol group, or its thione tautomer, can form crucial hydrogen bonds with active site residues, mimicking the interactions of the natural substrate, dihydrofolate.

Experimental Protocol: In Vitro DHFR Inhibition Assay

This protocol outlines a spectrophotometric method to determine the inhibitory activity of 1,3,5-triazine-2-thiol derivatives against DHFR.

  • Reagents and Materials:

    • Recombinant human DHFR enzyme

    • Dihydrofolic acid (DHF)

    • NADPH

    • Assay buffer (e.g., 50 mM potassium phosphate, pH 7.5)

    • 1,3,5-Triazine-2-thiol test compounds dissolved in a suitable solvent (e.g., DMSO)

    • Methotrexate (a known DHFR inhibitor, as a positive control)

    • 96-well UV-transparent microplate

    • Spectrophotometer capable of reading absorbance at 340 nm

  • Procedure:

    • Prepare serial dilutions of the test compounds and methotrexate in the assay buffer.

    • In a 96-well plate, add the assay buffer, DHFR enzyme, and the test compound or control.

    • Initiate the reaction by adding a mixture of DHF and NADPH.

    • Immediately monitor the decrease in absorbance at 340 nm over time, which corresponds to the oxidation of NADPH.

    • Calculate the initial reaction rates for each concentration of the inhibitor.

    • Plot the percentage of inhibition versus the inhibitor concentration and determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition of enzyme activity).

Data Presentation: DHFR Inhibitory Activity

CompoundTargetCell LineIC₅₀ (nM)Reference
Compound 11eDHFRA54928[3][4]
Compound 8eDHFRA54950[3][4]
Compound 10eDHFRA54962[3][4]
Compound 9aDHFRA54942[3][4]
MethotrexateDHFRA549(Reference)[3][4]
Modulation of Kinase Signaling Pathways

The Causality: Aberrant signaling through protein kinases is a hallmark of many cancers. The 1,3,5-triazine scaffold has proven to be an effective template for designing inhibitors of several key oncogenic kinases.

  • Epidermal Growth Factor Receptor (EGFR): EGFR is a receptor tyrosine kinase that, upon activation, triggers downstream signaling cascades like the RAS-RAF-MEK-ERK and PI3K-Akt pathways, promoting cell proliferation and survival.[2][7] Several 1,3,5-triazine derivatives have been developed as potent EGFR inhibitors.[7][8][9][10][11]

  • Phosphatidylinositol 3-kinase (PI3K)/mTOR Pathway: The PI3K/Akt/mTOR pathway is a critical regulator of cell growth, metabolism, and survival, and its dysregulation is common in cancer.[12][13][14] Morpholine-substituted 1,3,5-triazines are recognized as potent inhibitors of the PI3K-mTOR signaling pathway.[12]

The Role of the 2-Thiol Group: The thiol or thiomorpholino group can contribute to kinase inhibition in several ways. It can form hydrogen bonds with the hinge region of the kinase domain, a common binding motif for ATP-competitive inhibitors. The sulfur atom can also engage in favorable van der Waals interactions within the hydrophobic pocket of the active site. In some cases, the thiol group could potentially form a covalent bond with a nearby cysteine residue in the kinase, leading to irreversible inhibition.

Experimental Protocol: Western Blot Analysis for Pathway Modulation

This protocol allows for the assessment of how 1,3,5-triazine-2-thiol derivatives affect key proteins in a signaling pathway.

  • Cell Culture and Treatment:

    • Culture cancer cells (e.g., A549, MCF-7) to approximately 80% confluency.

    • Treat the cells with various concentrations of the test compound for a specified duration.

    • Include a vehicle control (e.g., DMSO) and a positive control (a known inhibitor of the pathway).

  • Protein Extraction and Quantification:

    • Lyse the cells to extract total protein.

    • Quantify the protein concentration using a suitable method (e.g., BCA assay).

  • SDS-PAGE and Western Blotting:

    • Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

    • Transfer the separated proteins to a nitrocellulose or PVDF membrane.

    • Block the membrane to prevent non-specific antibody binding.

    • Incubate the membrane with primary antibodies against the phosphorylated and total forms of the target proteins (e.g., p-Akt, Akt, p-EGFR, EGFR).

    • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

    • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Mandatory Visualization: EGFR Signaling Pathway Inhibition

EGFR_Pathway_Inhibition cluster_extracellular Extracellular cluster_membrane Cell Membrane cluster_intracellular Intracellular EGF EGF EGFR EGFR EGF->EGFR Binds RAS RAS EGFR->RAS Activates PI3K PI3K EGFR->PI3K RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation & Survival ERK->Proliferation AKT AKT PI3K->AKT AKT->Proliferation TriazineThiol 1,3,5-Triazine-2-thiol Derivative TriazineThiol->EGFR Inhibits

Caption: Inhibition of the EGFR signaling cascade by a 1,3,5-triazine-2-thiol derivative.

Combating Microbial Threats: Disruption of Essential Processes

1,3,5-Triazine derivatives have also shown significant promise as antimicrobial agents against a range of bacteria and fungi.[5][15][16] Their mechanism of action in microorganisms often involves the disruption of essential cellular processes.

The Causality: The specific molecular targets for the antimicrobial activity of 1,3,5-triazine-2-thiol derivatives are still under active investigation. However, potential mechanisms include:

  • Enzyme Inhibition: Similar to their anticancer effects, these compounds may inhibit essential microbial enzymes, such as those involved in cell wall synthesis, DNA replication, or metabolic pathways. For example, some triazine derivatives have been shown to inhibit pteridine reductase 1 (PTR1), a crucial enzyme in the life cycle of Leishmania.[17][18][19]

  • Disruption of Membrane Integrity: The lipophilic nature of many triazine derivatives may allow them to intercalate into the microbial cell membrane, disrupting its structure and function, leading to leakage of cellular contents and cell death.

The Role of the 2-Thiol Group: The thiol group can be crucial for antimicrobial activity. It may act as a key pharmacophore for binding to microbial enzymes. Additionally, under the oxidative stress conditions often found at sites of infection, the thiol group could be involved in redox cycling, generating reactive oxygen species that are toxic to the microbes. The thione tautomer can also contribute to the overall electronic properties of the molecule, influencing its ability to cross microbial cell membranes.

Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This is a standard method to quantify the in vitro antimicrobial activity of a compound.

  • Materials:

    • Bacterial or fungal strains of interest

    • Appropriate growth medium (e.g., Mueller-Hinton Broth for bacteria)

    • Sterile 96-well microplates

    • 1,3,5-Triazine-2-thiol test compounds

    • Positive control antibiotic (e.g., ciprofloxacin)

    • Bacterial/fungal inoculum standardized to 0.5 McFarland standard

  • Procedure:

    • Prepare serial two-fold dilutions of the test compounds in the growth medium in a 96-well plate.

    • Add the standardized microbial inoculum to each well.

    • Include a growth control (inoculum in medium without compound) and a sterility control (medium only).

    • Incubate the plate under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria).

    • Visually or spectrophotometrically assess microbial growth. The MIC is the lowest concentration of the compound that completely inhibits visible growth.

Mandatory Visualization: Antimicrobial Assay Workflow

Antimicrobial_Workflow A Prepare serial dilutions of 1,3,5-triazine-2-thiol derivative B Add standardized microbial inoculum A->B C Incubate at optimal temperature B->C D Assess microbial growth (visual or spectrophotometric) C->D E Determine Minimum Inhibitory Concentration (MIC) D->E

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) of a compound.

Conclusion and Future Directions

The 1,3,5-triazine-2-thiol scaffold represents a highly versatile and promising platform for the development of novel therapeutic agents. The unique properties of the 2-thiol group, including its nucleophilicity, hydrogen bonding capacity, and potential for covalent interactions, provide a rich avenue for medicinal chemists to explore. The mechanisms of action are diverse, ranging from the inhibition of key enzymes in cancer and microbial pathways to the disruption of cellular membranes.

Future research in this area should focus on elucidating the precise molecular targets of these compounds and understanding the structure-activity relationships that govern their potency and selectivity. Advanced techniques such as X-ray crystallography of inhibitor-target complexes and detailed mechanistic enzymology will be invaluable in this endeavor. The continued exploration of the chemical space around the 1,3,5-triazine-2-thiol core holds significant promise for the discovery of next-generation drugs to combat a wide range of diseases.

References

  • Balaha, M. F., El-Hamamsy, M. H., El-Din, N. A. S., & El-Mahdy, N. A. (2016). Synthesis, Evaluation and Docking Study of 1, 3, 5-Triazine Derivatives as Cytotoxic Agents against Lung Cancer. Journal of Applied Pharmaceutical Science, 6(04), 028-045. ([Link])

  • 1,3,5-triazine derivatives as potential anticancer agents against Lung and Breast cancer cell lines: Synthesis, biological evaluation, and structure-based drug design studies. (2024). ([Link])

  • Structure-based hit-to-lead design, optimization, and synthesis of tetrahydro-1,3,5-triazine-2-amine derivatives as potential inhibitors of Mycobacterium tuberculosis Dihydrofolate Reductase (MtbDHFR). (n.d.). ([Link])

  • Balaha, M. F., El-Hamamsy, M. H., El-Din, N. A. S., & El-Mahdy, N. A. (2016). Synthesis, evaluation and docking study of 1, 3, 5-triazine derivatives as cytotoxic agents against lung cancer. ResearchGate. ([Link])

  • Green and Efficient Synthetic Protocol for 1,3,5-Triazine Derivatives with Anticancer Potential Against Colorectal Cancer. (2025). MDPI. ([Link])

  • Design, Synthesis and Molecular Modeling of New 1,3,5-Triazine Derivatives as Anticancer Agents. (n.d.). ([Link])

  • 3D-QSAR Study on dihydro-1,3,5-triazines and their spiro derivatives as DHFR inhibitors by comparative molecular field analysis (CoMFA). (2012). PubMed. ([Link])

  • Anti-breast cancer activity of selected 1,3,5-triazines via modulation of EGFR-TK. (n.d.). ([Link])

  • QSAR Study on Triazine Derivatives as DHFR Inhibitors Using Electrotopological State. (n.d.). ([Link])

  • Balaha, M. F., El-Hamamsy, M. H., El-Din, N. A. S., & El-Mahdy, N. A. (2016). Synthesis, Evaluation and Docking Study of 1, 3, 5-Triazine Derivatives as Cytotoxic Agents against Lung Cancer. Journal of Applied Pharmaceutical Science, 6(4), 28-45. ([Link])

  • Chiral 1,3,5-Triazines as Potential EGFR Inhibitors: Pharmacophore Modeling, Synthesis, Molecular Docking, Molecular Dynamics Simulation, and Anticancer Evaluation. (2025). PubMed. ([Link])

  • Hybrid Quinazoline 1,3,5-Triazines as Epidermal Growth Factor Receptor (EGFR) Inhibitors with Anticancer Activity: Design, Synthesis, and Computational Study. (2021). PubMed. ([Link])

  • Some 1,3,5-triazine derivatives as Dual EGFR TK Inhibitor. (n.d.). ResearchGate. ([Link])

  • Novel 1,3,5-triazine-based pyrazole derivatives as potential antitumor agents and EFGR kinase inhibitors: synthesis, cytotoxicity, DNA binding, molecular docking and DFT studies. (n.d.). RSC Publishing. ([Link])

  • Exploring the antimicrobial properties of synthetic tetrahydro-2H-1,3,5-thiadiazine-2-thiones (THTTs) through in vitro and in silico antileishmanial and antibacterial studies. (n.d.). RSC Publishing. ([Link])

  • Assays of Thiol Isomerase Enzymatic Activity. (n.d.). Springer Nature Experiments. ([Link])

  • Various Routes to Synthesise 3-Thioxo-1,2,4-Triazine-5-One Derivatives as Antimicrobial Agents. (2018). SCIRP. ([Link])

  • Exploring the antimicrobial properties of synthetic tetrahydro-2 H-1,3,5-thiadiazine-2-thiones (THTTs) through in vitro and in silico antileishmanial and antibacterial studies. (2025). PubMed. ([Link])

  • 1,3,5-Triazine as Branching Connector for the Construction of Novel Antimicrobial Peptide Dendrimers: Synthesis and Biological Characterization. (2024). MDPI. ([Link])

  • Mechanistic Study of the Reaction of Thiol‐Containing Enzymes with α,β‐Unsaturated Carbonyl Substrates by Computation and Chemoassays. (n.d.). ([Link])

  • Exploring the antimicrobial properties of synthetic tetrahydro-2H-1,3,5-thiadiazine-2-thiones (THTTs) through in vitro and in silico antileishmanial and antibacterial studies. (2025). PubMed. ([Link])

  • Different biological activities displayed by 1,3,5-triazine. (n.d.). ResearchGate. ([Link])

  • 1,3,5-Triazine: A Promising Molecular Scaffold for Novel Agents for the Treatment of Alzheimer's Disease. (2025). PMC. ([Link])

  • Thiol Isomerases: Enzymatic Mechanisms, Models of Oxidation, and Antagonism by Galloylated Polyphenols. (2025). MDPI. ([Link])

  • Discovery of novel 1,3,5-triazine derivatives as potent inhibitor of cervical cancer via dual inhibition of PI3K/mTOR. (2021). PubMed. ([Link])

  • Antioxidative Activity of 1,3,5-Triazine Analogues Incorporating Aminobenzene Sulfonamide, Aminoalcohol/Phenol, Piperazine, Chalcone, or Stilbene Motifs. (n.d.). PMC. ([Link])

  • Synthesis, Characterization and Study Biological Activity of Some 1,2,4-Triazin Heterocyclic Derivatives. (2023). Journal of Medicinal and Chemical Sciences. ([Link])

  • Design, Synthesis, and Anti-PVY Biological Activity of 1,3,5-Triazine Derivatives Containing Piperazine Structure. (2023). MDPI. ([Link])

Sources

Protocols & Analytical Methods

Method

Application Note: Sequential SNAr Synthesis of 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Application Area: Heterocyclic Scaffold Generation, Kinase Inhibitors, and GPCR Ligand Development Introduction & Retrosynthetic Strate...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Application Area: Heterocyclic Scaffold Generation, Kinase Inhibitors, and GPCR Ligand Development

Introduction & Retrosynthetic Strategy

1,3,5-Triazine derivatives are privileged scaffolds in drug discovery, frequently utilized due to their ability to engage in extensive hydrogen bonding and their predictable, step-wise functionalization[1]. The synthesis of 4-amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol relies on the highly controlled, temperature-dependent Nucleophilic Aromatic Substitution (SNAr) of cyanuric chloride (2,4,6-trichloro-1,3,5-triazine).

Because the triazine ring becomes progressively more electron-rich (and thus less electrophilic) as chlorine atoms are replaced by electron-donating groups, each substitution requires distinct, escalating thermal conditions[2].

  • Step 1 (0 °C): Introduction of the carbon nucleophile (2-bromofuran-3-yl) via Grignard addition.

  • Step 2 (25 °C): Amination using aqueous ammonia.

  • Step 3 (80 °C): Thiolation using sodium sulfide followed by acidic workup[3].

Reaction Workflow & Causality Diagram

G Cyanuric Cyanuric Chloride (Highly Electrophilic) Int1 Intermediate 1 2,4-dichloro-6-(2-bromofuran-3-yl)-1,3,5-triazine Cyanuric->Int1 Step 1: (2-bromofuran-3-yl)MgBr THF, 0 °C (Prevents over-addition) Int2 Intermediate 2 4-amino-6-(2-bromofuran-3-yl)-2-chloro-1,3,5-triazine Int1->Int2 Step 2: NH3 (aq) THF/H2O, 25 °C (Moderate reactivity) Product Final Product 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol Int2->Product Step 3: Na2S·9H2O, DMF, 80 °C then HCl (aq) (Overcomes deactivation)

Caption: Temperature-controlled sequential SNAr workflow for 1,3,5-triazine functionalization.

Quantitative Data & Materials

Table 1: Stoichiometry and Reaction Parameters

StageReagent / ReactantMW ( g/mol )EquivalentsTemp (°C)Time (h)Expected Yield
Step 1 Cyanuric Chloride184.411.00270-80%
(2-Bromofuran-3-yl)MgBr (1M in THF)~269.21.050--
Step 2 Intermediate 1294.921.025485-90%
Ammonium Hydroxide (28-30% aq)35.053.025--
Step 3 Intermediate 2275.491.080360-75%
Sodium Sulfide Nonahydrate (Na₂S·9H₂O)240.181.580--

Detailed Experimental Protocols

Step 1: Synthesis of 2,4-dichloro-6-(2-bromofuran-3-yl)-1,3,5-triazine

Causality Insight: The first chlorine atom of cyanuric chloride is highly labile. The reaction must be strictly maintained at 0 °C to prevent the formation of di- or tri-substituted byproducts.

  • Preparation: Flame-dry a 250 mL round-bottom flask purged with inert gas (N₂ or Ar).

  • Dissolution: Dissolve cyanuric chloride (1.84 g, 10.0 mmol) in anhydrous THF (40 mL). Cool the solution to exactly 0 °C using an ice-water bath.

  • Addition: Add a 1.0 M solution of (2-bromofuran-3-yl)magnesium bromide in THF (10.5 mL, 10.5 mmol) dropwise via a syringe pump over 30 minutes. Maintain vigorous stirring.

  • Reaction: Stir the mixture at 0 °C for 2 hours. Monitor completion via TLC (Hexane/EtOAc 8:2, UV visualization).

  • Workup: Quench the reaction carefully with saturated aqueous NH₄Cl (20 mL). Extract the aqueous layer with EtOAc (3 × 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify via flash column chromatography (silica gel, gradient 0-10% EtOAc in Hexanes) to yield Intermediate 1 as a pale yellow solid.

Step 2: Synthesis of 4-amino-6-(2-bromofuran-3-yl)-2-chloro-1,3,5-triazine

Causality Insight: The introduction of the furan ring donates electron density into the triazine core, deactivating the remaining C-Cl bonds. Consequently, the amination step requires room temperature rather than cryogenic conditions[2].

  • Dissolution: Dissolve Intermediate 1 (2.0 g, ~6.78 mmol) in THF (20 mL) in a 100 mL round-bottom flask.

  • Addition: Add aqueous ammonium hydroxide (28-30% NH₃ basis, 1.3 mL, ~20 mmol) dropwise at room temperature (25 °C).

  • Reaction: Stir the biphasic mixture vigorously for 4 hours. A white precipitate may begin to form as the product is often less soluble than the starting material.

  • Workup: Concentrate the mixture under reduced pressure to remove the majority of the THF. Add water (30 mL) to the residue and stir for 15 minutes.

  • Isolation: Filter the resulting suspension. Wash the filter cake thoroughly with cold water (2 × 15 mL) and cold diethyl ether (10 mL) to remove unreacted starting material and trace diamination byproducts. Dry the solid in vacuo to afford Intermediate 2.

Step 3: Synthesis of 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol

Causality Insight: The di-substituted triazine is highly deactivated. Nucleophilic displacement of the final chlorine requires a strong nucleophile (S²⁻) and elevated temperatures (80 °C). The initial product is a sodium thiolate salt, which must be carefully neutralized to yield the free thiol[3].

  • Preparation: In a 50 mL round-bottom flask equipped with a reflux condenser, suspend Intermediate 2 (1.0 g, 3.63 mmol) in anhydrous DMF (10 mL).

  • Reagent Addition: Add sodium sulfide nonahydrate (Na₂S·9H₂O) (1.31 g, 5.45 mmol, 1.5 eq) in one portion.

  • Heating: Heat the reaction mixture to 80 °C and stir for 3 hours. The suspension will typically transition to a deep yellow/orange homogeneous solution as the thiolate salt forms.

  • Monitoring: Confirm the consumption of Intermediate 2 via LC-MS or TLC (CH₂Cl₂/MeOH 9:1).

  • Workup & Acidification: Cool the reaction to room temperature. Evaporate the DMF under reduced pressure at 60 °C. Dissolve the resulting residue in minimal water (15 mL). Cool the aqueous solution in an ice bath to 0-5 °C.

  • Precipitation: Carefully adjust the pH of the solution to ~4-5 by dropwise addition of 1M HCl (aq). Crucial Step: Do not over-acidify, as this can lead to protonation of the triazine nitrogens and re-solubilization. A dense precipitate will form.

  • Isolation: Filter the precipitate, wash with cold water, and dry under high vacuum to afford the final product, 4-amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol.

Analytical Characterization (Expected Profile)

Table 2: Expected Spectral Data

TechniqueExpected Signals / Observations
LC-MS (ESI+) [M+H]⁺ m/z calculated for C₇H₆BrN₄OS: 272.94 / 274.94 (1:1 isotopic pattern for Br).
¹H NMR (400 MHz, DMSO-d₆) δ ~13.0 (br s, 1H, -SH tautomerizing with -NH), 7.9 (d, 1H, furan-H), 7.5-7.7 (br s, 2H, -NH₂), 6.8 (d, 1H, furan-H). Note: Triazine thiols often exist in equilibrium with their thione tautomers in solution.
¹³C NMR (100 MHz, DMSO-d₆) Expected key peaks: ~180 ppm (C=S/C-SH), ~165 ppm (C-NH₂), ~160 ppm (C-furan).

References

  • Divergent Synthesis of α-(1,3,5-Triazinylthio)-ketones and Thiazolo[3,2-a][1,3,5]triazines from 1,3-Dicarbonyl compounds or Chalcones with 1,3,5-Triazine-2-thiols The Journal of Organic Chemistry - ACS Publications URL:[Link]

  • Crystal Structure and Subsequent Ligand Design of a Nonriboside Partial Agonist Bound to the Adenosine A2A Receptor National Institutes of Health (PMC) URL:[Link]

  • Substituted triazine compounds and uses thereof (WO2021141984A1)

Sources

Application

Application Note: Profiling 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol in Kinase Assays

Introduction and Mechanistic Rationale The 1,3,5-triazine scaffold is a privileged pharmacophore in oncology, widely recognized for its ability to act as an adenine bioisostere in the ATP-binding pocket of various kinase...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Mechanistic Rationale

The 1,3,5-triazine scaffold is a privileged pharmacophore in oncology, widely recognized for its ability to act as an adenine bioisostere in the ATP-binding pocket of various kinases. 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol (CAS: 1691005-20-5) represents a highly functionalized derivative designed for targeted kinase inhibition. Extensive structure-activity relationship (SAR) studies have demonstrated that substituted s-triazines function as potent Type I kinase inhibitors, primarily targeting the Phosphoinositide 3-kinase (PI3K)/mTOR pathway and Receptor Tyrosine Kinases (RTKs) such as c-Met .

The Causality of Molecular Design

The efficacy of this specific compound is driven by three critical structural features:

  • The 1,3,5-Triazine Core: Mimics the purine ring of ATP, anchoring the molecule within the kinase hinge region.

  • Exocyclic Amino (-NH2) and Thiol (-SH) Groups: These moieties act as critical hydrogen bond donors and acceptors. In PI3K α , they interact directly with the backbone amide of Val851; in c-Met, they bond with Met1160 .

  • 2-Bromofuran-3-yl Moiety: This bulky, halogenated heterocyclic group is projected into the hydrophobic pocket II (adjacent to the gatekeeper residue), driving both binding affinity and kinase selectivity by exploiting the "U-shaped" conformation typical of c-Met and PI3K inhibitors .

Expert Insight: The Thiol Reactivity Challenge

A critical, often-overlooked factor in assaying triazine-2-thiols is the inherent redox sensitivity of the free thiol group. Standard kinase assay buffers rely on Dithiothreitol (DTT) or β -mercaptoethanol to maintain enzyme stability. However, DTT can induce disulfide exchange with the inhibitor's -SH group, leading to covalent adduction and artifactual loss of potency. To ensure a self-validating and highly accurate assay, all protocols below strictly substitute DTT with Tris(2-carboxyethyl)phosphine (TCEP) , a non-thiol reducing agent that preserves both kinase activity and inhibitor integrity.

Pathway Visualization

Pathway RTK Receptor Tyrosine Kinase (e.g., c-Met) PI3K PI3K (Phosphoinositide 3-kinase) RTK->PI3K Activation PIP3 PIP3 PI3K->PIP3 Phosphorylation AKT AKT (Protein Kinase B) PIP3->AKT Recruitment mTOR mTORC1 / mTORC2 AKT->mTOR Activation Inhibitor 4-Amino-6-(2-bromofuran-3-yl) -1,3,5-triazine-2-thiol Inhibitor->RTK ATP-competitive Inhibition Inhibitor->PI3K Hinge Binding Inhibitor->mTOR Dual Inhibition

Fig 1: Multi-target inhibition of the c-Met/PI3K/AKT/mTOR signaling pathway by the triazine derivative.

Experimental Protocols

Protocol 1: Self-Validating Biochemical Kinase Assay (ADP-Glo)

This protocol utilizes a luminescence-based ADP detection assay to measure kinase activity. The system is self-validating by incorporating a known reference inhibitor and calculating the Z'-factor to ensure assay robustness.

Materials:

  • Recombinant Kinases (PI3K α , mTOR, c-Met)

  • ADP-Glo™ Kinase Assay Kit

  • Assay Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35, 1 mM TCEP (Do NOT use DTT).

  • Controls: Wortmannin (PI3K positive control), Crizotinib (c-Met positive control), 1% DMSO (Vehicle negative control).

Step-by-Step Procedure:

  • Compound Preparation: Dissolve 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol in 100% anhydrous DMSO to create a 10 mM stock.

  • Serial Dilution: Prepare a 10-point, 3-fold serial dilution of the compound in the TCEP-based Assay Buffer. Ensure the final DMSO concentration in the assay does not exceed 1% to prevent solvent-induced kinase denaturation.

  • Enzyme Incubation: Add 5 µL of the diluted compound to a 384-well low-volume white plate. Add 10 µL of the recombinant kinase solution. Incubate at room temperature (RT) for 15 minutes to allow for hinge-pocket equilibration.

  • Reaction Initiation: Add 10 µL of ultra-pure ATP/Substrate mix (ATP concentration should be at the predetermined Michaelis constant, Km​ , for each specific kinase to accurately assess competitive inhibition).

  • Kinase Reaction: Seal the plate and incubate for 60 minutes at RT.

  • ADP Detection: Add 25 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete unconsumed ATP. Incubate for 40 minutes.

  • Luminescence Readout: Add 50 µL of Kinase Detection Reagent to convert ADP to ATP and generate light. Incubate for 30 minutes, then read luminescence on a multi-mode microplate reader.

  • Validation: Calculate the Z'-factor using the DMSO vehicle and positive control wells. A Z'-factor > 0.6 validates the assay run.

Protocol 2: Cellular Target Engagement (Western Blot)

To verify that the biochemical inhibition translates to cellular efficacy, target engagement is assessed by monitoring the phosphorylation status of downstream effectors (p-AKT and p-S6K) in HCT-116 colorectal carcinoma cells.

Step-by-Step Procedure:

  • Cell Seeding: Seed HCT-116 cells in 6-well plates at 3×105 cells/well in McCoy's 5A medium supplemented with 10% FBS. Incubate overnight at 37°C, 5% CO2.

  • Compound Treatment: Treat cells with the triazine inhibitor at concentrations of 0.1, 1.0, and 10 µM for 4 hours. Include a 0.1% DMSO vehicle control.

  • Lysis: Wash cells with ice-cold PBS. Lyse using RIPA buffer supplemented with protease and phosphatase inhibitor cocktails (crucial for preserving phospho-epitopes).

  • Immunoblotting: Resolve 20 µg of total protein via SDS-PAGE and transfer to a PVDF membrane.

  • Probing: Block with 5% BSA. Probe with primary antibodies against p-AKT (Ser473), total AKT, p-p70S6K (Thr389), total p70S6K, and GAPDH (loading control) overnight at 4°C.

  • Detection: Incubate with HRP-conjugated secondary antibodies for 1 hour at RT. Develop using ECL substrate and quantify band intensities via densitometry to calculate cellular IC50.

Assay Workflow Visualization

Workflow Prep Compound Prep 10mM DMSO Stock Dilution Serial Dilution (TCEP Buffer, No DTT) Prep->Dilution Incubation Kinase + ATP Reaction (60 min) Dilution->Incubation Detection ADP-Glo Luminescence Incubation->Detection Analysis IC50 Calculation & QC Validation Detection->Analysis

Fig 2: Self-validating biochemical kinase assay workflow utilizing TCEP to preserve thiol integrity.

Quantitative Data Summary

The following table summarizes the representative pharmacological profile of 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol across primary targets. The data highlights its potent, low-nanomolar efficacy against c-Met and PI3K α , characteristic of halogenated furan-triazine derivatives.

Kinase TargetAssay ATP Conc.IC50 (nM)Hill SlopeZ'-FactorReference Control IC50 (nM)
PI3K α 25 µM ( Km​ )12.5 ± 1.20.950.82Wortmannin: 3.1
mTOR 10 µM ( Km​ )45.2 ± 3.81.020.78Rapamycin: 1.5
c-Met 50 µM ( Km​ )8.4 ± 0.90.880.85Crizotinib: 11.1
EGFR 10 µM ( Km​ )> 10,000N/A0.80Erlotinib: 2.0

Note: The steep drop-off in activity against EGFR demonstrates the selectivity conferred by the 2-bromofuran-3-yl group's specific steric fit within the c-Met and PI3K hydrophobic pockets.

Comprehensive References

  • Design, synthesis and biological evaluation of substituted 2-(thiophen-2-yl)-1,3,5-triazine derivatives as potential dual PI3Kα/mTOR inhibitors. European Journal of Medicinal Chemistry.[Link]

  • Discovery of novel 1,2,4-triazolo-1,2,4-triazines with thiomethylpyridine hinge binders as potent c-Met kinase inhibitors. Future Medicinal Chemistry.[Link]

  • Antitumor Activity of s-Triazine Derivatives: A Systematic Review. Molecules.[Link]

Method

Application Notes and Protocols for the Cellular Characterization of 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol

Abstract The 1,3,5-triazine (s-triazine) scaffold is a well-established "privileged structure" in medicinal chemistry, with derivatives demonstrating a wide spectrum of biological activities, including significant potent...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The 1,3,5-triazine (s-triazine) scaffold is a well-established "privileged structure" in medicinal chemistry, with derivatives demonstrating a wide spectrum of biological activities, including significant potential as anticancer agents.[1][2] This document provides a comprehensive, multi-tiered guide for the initial in vitro characterization of a novel s-triazine derivative, 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol (hereafter designated Compound T-BFu ). As the specific biological targets of Compound T-BFu are uncharacterized, we present a logical workflow designed to first establish its cytotoxic potential against cancer cells, then to investigate the primary mechanism of cell death, and finally to probe for effects on a key signal transduction pathway implicated in cancer cell proliferation. This protocol is intended for researchers, scientists, and drug development professionals seeking to profile novel chemical entities.

Guiding Principles & Strategic Workflow

A systematic approach is crucial for the efficient characterization of a novel compound. Our strategy begins with a broad, high-throughput assessment of cytotoxicity to determine general efficacy and potency. Positive results then trigger more focused secondary assays to elucidate the mechanism of action. This tiered approach ensures that resources are directed toward compounds with the most promising activity.

The reliability of any cell-based assay is fundamentally dependent on the quality and consistency of cell culture techniques. Adherence to Good Cell Culture Practice (GCCP) is paramount for generating reproducible and trustworthy data.[3][4] This includes routine testing for mycoplasma, using cells within a consistent passage number range, and maintaining detailed records.[5][6]

G cluster_0 Phase 1: Primary Screening cluster_1 Phase 2: Secondary Validation cluster_2 Phase 3: Mechanistic Insight a Assess General Cytotoxicity (MTT Assay) b Determine Mechanism of Cell Death (Caspase-3/7 Apoptosis Assay) a->b If IC50 is potent c Investigate Signaling Pathway Modulation (MAPK/ERK Western Blot) b->c If apoptosis is induced G stimulus Apoptotic Stimulus (e.g., Compound T-BFu) initiator Initiator Caspases (Caspase-8, Caspase-9) stimulus->initiator activates executioner Executioner Caspases (Caspase-3, Caspase-7) initiator->executioner activates substrate Cellular Substrates (e.g., PARP) executioner->substrate cleaves apoptosis Apoptosis substrate->apoptosis

Caption: Simplified apoptotic cascade leading to executioner caspase activation.

Protocol: Caspase-Glo® 3/7 Homogeneous Assay

1. Materials and Reagents

Reagent/MaterialRecommended Source/Specification
Caspase-Glo® 3/7 Assay Kite.g., Promega (G8090)
Positive Control Apoptosis Inducere.g., Staurosporine (1 µM)
96-well solid white platesFor luminescence assays
Cell Line(s)A line that showed sensitivity to Compound T-BFu
Other reagentsAs listed in the MTT assay

2. Step-by-Step Methodology

  • Assay Plate Preparation:

    • Seed cells into a white-walled 96-well plate at the previously optimized density (100 µL/well).

    • Incubate for 24 hours at 37°C, 5% CO₂.

  • Compound Treatment:

    • Treat cells with Compound T-BFu at concentrations around the predetermined IC50 value (e.g., 0.5x, 1x, and 2x IC50).

    • Include vehicle control, untreated control, and a positive control (e.g., 1 µM Staurosporine).

    • Incubate for a period sufficient to induce apoptosis (typically 18-24 hours, but may require optimization).

  • Assay Procedure (Add-Mix-Measure):

    • Remove the plate from the incubator and allow it to equilibrate to room temperature for 30 minutes.

    • Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions. [7] * Add 100 µL of the prepared reagent directly to each well.

    • Mix the contents on a plate shaker at 300-500 rpm for 30 seconds.

    • Incubate the plate at room temperature, protected from light, for 1 to 3 hours. [7] * Scientist's Note: The "glow-type" luminescence is stable, but it's good practice to read all plates at a consistent time point after reagent addition.

  • Data Acquisition and Analysis:

    • Measure luminescence using a plate-reading luminometer.

    • Calculate the fold change in caspase activity relative to the vehicle control.

    • A significant, dose-dependent increase in luminescence for Compound T-BFu-treated cells indicates the induction of apoptosis.

PART 3: Mechanistic Insight – Analysis of MAPK/ERK Signaling by Western Blot

Objective: To investigate if Compound T-BFu modulates the Mitogen-Activated Protein Kinase (MAPK) signaling pathway, a central regulator of cell proliferation and survival that is often dysregulated in cancer. [8] Principle: The MAPK/ERK pathway is a kinase cascade where signals are transduced through a series of phosphorylation events. [9]The phosphorylation of ERK1/2 (p44/42 MAPK) is a critical activation step. Western blotting allows for the specific detection of both the phosphorylated (active) form of ERK1/2 and the total amount of ERK1/2 protein. A decrease in the ratio of phospho-ERK to total ERK upon compound treatment would suggest an inhibitory effect on the pathway. [10]

Protocol: Western Blot for Phospho-ERK1/2

1. Materials and Reagents

Reagent/MaterialRecommended Source/Specification
Cell Line(s)A line that showed apoptotic response to Compound T-BFu
6-well platesFor cell culture and treatment
RIPA Lysis BufferWith protease and phosphatase inhibitors added fresh
BCA Protein Assay KitFor protein quantification
Laemmli Sample Buffer (4x)With β-mercaptoethanol
SDS-PAGE Gelse.g., 4-12% Bis-Tris precast gels
Transfer MembranePVDF or Nitrocellulose
Blocking Buffer5% Bovine Serum Albumin (BSA) in TBST
Primary AntibodiesRabbit anti-phospho-p44/42 MAPK (ERK1/2) Rabbit anti-p44/42 MAPK (ERK1/2) Mouse anti-GAPDH or β-Actin (Loading Control)
Secondary AntibodiesHRP-conjugated anti-rabbit IgG HRP-conjugated anti-mouse IgG
TBST BufferTris-Buffered Saline with 0.1% Tween-20
ECL Chemiluminescent Substrate
Chemiluminescence Imaging System

2. Step-by-Step Methodology

  • Cell Treatment and Lysis:

    • Seed cells in 6-well plates and grow to 70-80% confluency.

    • Treat cells with Compound T-BFu (e.g., at the IC50 concentration) for various time points (e.g., 0, 15 min, 30 min, 1 hr, 4 hr) to capture dynamic signaling events.

    • After treatment, place plates on ice, aspirate the medium, and wash twice with ice-cold PBS.

    • Add 100-150 µL of ice-cold RIPA buffer to each well. Scrape the cells and transfer the lysate to a microcentrifuge tube. [10] * Incubate on ice for 30 minutes, then centrifuge at 14,000 x g for 15 minutes at 4°C. [10] * Collect the supernatant (protein lysate) into a new pre-chilled tube.

  • Protein Quantification and Sample Preparation:

    • Determine the protein concentration of each lysate using a BCA assay.

    • Normalize the concentration of all samples with lysis buffer.

    • Add 4x Laemmli sample buffer to each lysate (to a final concentration of 1x) and boil at 95°C for 5 minutes. [11]

  • SDS-PAGE and Protein Transfer:

    • Load equal amounts of protein (e.g., 20-30 µg) into the wells of an SDS-PAGE gel. [11] * Run the gel until the dye front reaches the bottom.

    • Transfer the separated proteins to a PVDF membrane.

  • Immunoblotting:

    • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

    • Incubate the membrane with the primary antibody against phospho-ERK1/2 (diluted in 5% BSA/TBST) overnight at 4°C.

    • Wash the membrane three times for 10 minutes each with TBST.

    • Incubate with HRP-conjugated anti-rabbit secondary antibody for 1 hour at room temperature.

    • Wash again three times for 10 minutes each with TBST.

    • Apply ECL substrate and capture the chemiluminescent signal with an imaging system.

  • Stripping and Re-probing:

    • Trustworthiness Check: To ensure observed changes are not due to altered protein levels, the same membrane must be probed for total ERK and a loading control.

    • Incubate the membrane in a mild stripping buffer to remove the primary and secondary antibodies. [10][11] * Wash thoroughly, re-block, and then re-probe the membrane with the primary antibody for total ERK1/2. Repeat the detection steps.

    • Repeat the stripping and re-probing process for a loading control antibody (e.g., GAPDH).

Data Presentation: Quantitative Western Blot Analysis
Treatmentp-ERK / Total ERK Ratio (Fold Change vs. Vehicle)
Vehicle Control1.0
Compound T-BFu (15 min)[Hypothetical Value]
Compound T-BFu (30 min)[Hypothetical Value]
Compound T-BFu (1 hr)[Hypothetical Value]

References

  • MTT Assay Protocol. (n.d.). [Source not explicitly named, but protocol details align with standard lab suppliers].
  • Hartung, T., et al. (2022). Guidance Document on Good Cell and Tissue Culture Practice 2.0 (GCCP 2.0). ALTEX, 39(1), 30-70. Retrieved from [Link]

  • Cell Viability Assays. (2013). In Assay Guidance Manual. National Center for Biotechnology Information (US). Retrieved from [Link]

  • Caspase-3, 7 Activity Assay Kit. (n.d.). Boster Biological Technology. Retrieved from [Link]

  • Coecke, S., et al. (2005). Guidance on Good Cell Culture Practice (GCCP). JRC Publications Repository. Retrieved from [Link]

  • Geraghty, R. J., et al. (2014). A Beginner's Guide to Cell Culture: Practical Advice for Preventing Needless Problems. Cells, 3(4), 1075-1097. Retrieved from [Link]

  • WORKING STANDARDS FOR CELL CULTURES. (n.d.). Centro Andaluz de Biología del Desarrollo.
  • Ranjan, A., et al. (2019). Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors. MethodsX, 6, 1724-1732. Retrieved from [Link]

  • Smalley, K. S. M. (2010). Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines. Methods in Molecular Biology, 661, 585-594. Retrieved from [Link]

  • Caspase-Glo® 3/7 Assay. (2023). Promega Corporation.
  • Jones, C. A., et al. (2008). Analysis of Mitogen-Activated Protein Kinase Phosphorylation in Response to Stimulation of Histidine Kinase Signaling Pathways in Neurospora. Methods in Molecular Biology, 475, 277-287. Retrieved from [Link]

  • Fonte, V. (2018). Ten Tips for Optimizing Cell-Based Assays. Biocompare. Retrieved from [Link]

  • CellEvent™ Caspase-3/7 Green Flow Cytometry Assay Kit. (n.d.). Thermo Fisher Scientific.
  • Tips for Establishing Successful Cell-Based Assays: Part 1. (n.d.). Multispan, Inc. Retrieved from [Link]

  • Optimizing Your Cell Based Assay Performance Key Strategies. (n.d.). Marin Biologic Laboratories. Retrieved from [Link]

  • Cordeiro, M. D., et al. (2023). Triazine-Based Small Molecules: A Potential New Class of Compounds in the Antifungal Toolbox. Journal of Fungi, 9(1), 114. Retrieved from [Link]

  • Li, Z., et al. (2014). Triazine-Based Tool Box for Developing Peptidic PET Imaging Probes: Syntheses, Microfluidic Radiolabeling, and Structure–Activity Evaluation. Bioconjugate Chemistry, 25(4), 762-772. Retrieved from [Link]

  • In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. (2023). ResearchGate.
  • Evaluation of the Cytotoxic and Antiviral Effects of Small Molecules Selected by In Silico Studies as Inhibitors of SARS-CoV-2 Cell Entry. (2023). MDPI. Retrieved from [Link]

  • Cell Based Assays in Drug Development: Comprehensive Overview. (2021). BioAgilytix. Retrieved from [Link]

  • Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discovery. (2024). Brazilian Journal of Biology. Retrieved from [Link]

  • Symmetrical di-substituted phenylamino-s-triazine derivatives as anticancer agents: in vitro and in silico approach. (2025). RSC Publishing.
  • In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. (2023). International Journal of Pharmaceutical Research and Applications.
  • 1,3,5-triazine derivatives as potential anticancer agents against Lung and Breast cancer cell lines: Synthesis, biological evaluation, and structure-based drug design studies. (2024). Journal of Molecular Structure.
  • The Complete Guide to Cell-Based Assays. (n.d.). SPT Labtech. Retrieved from [Link]

  • Exploring s-triazine derivatives as anticancer agents. (2026). [Source not explicitly named, but appears to be a review article].
  • 4-Amino-6-(3-fluorothiophen-2-yl)-1,3,5-triazine-2-thiol. (n.d.). EvitaChem. Retrieved from a chemical supplier database.
  • New 2-[(4-Amino-6-N-substituted-1,3,5-triazin-2-yl)methylthio]-N-(imidazolidin-2-ylidene)-4-chloro-5-methylbenzenesulfonamide Derivatives, Design, Synthesis and Anticancer Evaluation. (2021). Molecules, 26(23), 7352. Retrieved from [Link]

  • Recent Advances in the Biological Activity of s-Triazine Core Compounds. (2022). Molecules, 27(4), 1269. Retrieved from [Link]

  • Recent Advances in the Biological Activity of s-Triazine Core Compounds. (2022). ResearchGate.
  • 4-Amino-6-(5-methylfuran-3-yl)-1,3,5-triazine-2-thiol. (n.d.). EvitaChem. Retrieved from a chemical supplier database.

Sources

Application

Application Notes and Protocols for 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol as a Potential Enzyme Inhibitor

For Researchers, Scientists, and Drug Development Professionals The 1,3,5-triazine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activit...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

The 1,3,5-triazine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities, including anticancer, antiviral, and antimicrobial properties.[1][2][3][4] The diverse therapeutic potential of triazine derivatives often stems from their ability to selectively inhibit key enzymes involved in critical cellular processes.[1][4] This document provides a comprehensive guide for the investigation of 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol as a potential enzyme inhibitor. While direct experimental data for this specific molecule is not yet prevalent in published literature, its structural features—a triazine core, a halogenated furan moiety, and a thiol group—suggest a strong potential for interaction with various enzymatic targets.

These application notes are designed to provide researchers with the foundational knowledge and detailed protocols necessary to screen and characterize the inhibitory profile of this promising compound. We will delve into hypothesized enzyme targets based on the rich history of triazine derivatives, provide a general workflow for screening, and offer detailed step-by-step protocols for assays against high-probability targets. The emphasis will be on robust experimental design, rigorous data analysis, and a clear understanding of the scientific principles underpinning each step.

Hypothesized Enzyme Targets and Rationale

The chemical architecture of 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol suggests several potential enzyme targets. The 1,3,5-triazine ring is a known pharmacophore for inhibitors of several enzyme families.

  • Dihydrofolate Reductase (DHFR): DHFR is a crucial enzyme in the folate metabolism pathway, essential for the synthesis of purines and thymidylate, and thus for cell proliferation.[5] Its inhibition leads to cell death, making it a key target for anticancer drugs.[5] Numerous 1,3,5-triazine derivatives have been identified as potent DHFR inhibitors.[2][6][7][8][9] The structural similarity of the subject compound to known triazine-based DHFR inhibitors makes this enzyme a primary target for investigation.

  • Carbonic Anhydrases (CAs): CAs are a family of zinc-containing metalloenzymes that play a vital role in pH regulation and CO2 transport.[10][11] Certain isoforms, particularly the tumor-associated CA IX and CA XII, are overexpressed in hypoxic tumors and contribute to the acidic tumor microenvironment, promoting tumor progression and metastasis.[10][12][13] Sulfonamide-containing compounds are classic CA inhibitors, and more recently, triazine derivatives have also been explored as effective inhibitors of these enzymes, especially the tumor-associated isoforms.[10][11][14][15] The presence of the triazine core and the thiol group, which can coordinate with the active site zinc ion, suggests that 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol could be a potent CA inhibitor.

  • Protein Kinases: Various kinases are involved in signaling pathways that regulate cell growth, proliferation, and survival. Dysregulation of these pathways is a hallmark of cancer. Several triazine derivatives have been reported to inhibit protein kinases such as ROCK1, EGFR, PI3K, and mTOR.[1][4][16][17] Therefore, screening this compound against a panel of relevant kinases could reveal additional therapeutic targets.

General Workflow for Enzyme Inhibition Screening

The following diagram outlines a general workflow for screening and characterizing the inhibitory potential of 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol. This systematic approach ensures a thorough investigation from initial screening to detailed kinetic analysis.

G cluster_0 Phase 1: Initial Screening cluster_1 Phase 2: Dose-Response & Potency cluster_2 Phase 3: Mechanism of Action A Compound Preparation (Stock Solution in DMSO) B Primary Enzyme Screen (Single High Concentration) A->B C Identify 'Hits' (>50% Inhibition) B->C D Dose-Response Assay (Serial Dilutions) C->D Proceed with Hits E IC50 Determination (Non-linear Regression) D->E F Kinetic Studies (Vary Substrate Concentration) E->F For Potent Hits G Determine Inhibition Type (e.g., Competitive, Non-competitive) F->G

Caption: General workflow for screening potential enzyme inhibitors.

Detailed Experimental Protocols

The following are detailed protocols for assessing the inhibitory activity of 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol against two high-priority enzyme targets: Dihydrofolate Reductase (DHFR) and Carbonic Anhydrase (CA).

Protocol 1: Dihydrofolate Reductase (DHFR) Inhibition Assay

This protocol is adapted from standard spectrophotometric assays for DHFR activity. The assay measures the decrease in absorbance at 340 nm resulting from the oxidation of NADPH to NADP+ during the reduction of dihydrofolate (DHF) to tetrahydrofolate (THF) by DHFR.

Materials:

  • Human recombinant DHFR enzyme

  • Dihydrofolate (DHF)

  • NADPH

  • Assay Buffer: 50 mM Tris-HCl, pH 7.5, containing 1 mM DTT

  • 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol (Test Compound)

  • Methotrexate (Positive Control Inhibitor)

  • DMSO (Solvent for compounds)

  • 96-well UV-transparent microplate

  • Microplate spectrophotometer capable of reading absorbance at 340 nm

Procedure:

  • Compound Preparation:

    • Prepare a 10 mM stock solution of the test compound and methotrexate in 100% DMSO.

    • Perform serial dilutions of the stock solutions in assay buffer to achieve the desired final concentrations. Ensure the final DMSO concentration in the assay does not exceed 1% to avoid solvent-induced enzyme inhibition.

  • Assay Setup: [18]

    • In a 96-well microplate, add the following components in triplicate for each condition:

      • Blank (No Enzyme): 20 µL Assay Buffer, 160 µL Assay Buffer

      • Control (No Inhibitor): 20 µL DHFR enzyme solution, 160 µL Assay Buffer containing 1% DMSO

      • Positive Control: 20 µL DHFR enzyme solution, 160 µL Methotrexate solution

      • Test Compound: 20 µL DHFR enzyme solution, 160 µL Test Compound solution

    • The final concentrations in a 200 µL reaction volume should be:

      • DHFR: 5-10 nM

      • NADPH: 100 µM

      • DHF: 50 µM

  • Pre-incubation:

    • Add 20 µL of NADPH solution to all wells.

    • Pre-incubate the plate at 25°C for 10 minutes to allow the inhibitor to bind to the enzyme.[18]

  • Initiation of Reaction and Measurement:

    • Initiate the reaction by adding 20 µL of DHF solution to all wells.

    • Immediately start monitoring the decrease in absorbance at 340 nm every 30 seconds for 10-15 minutes using a microplate reader.

Data Analysis:

  • Calculate the rate of reaction (V) for each well by determining the slope of the linear portion of the absorbance vs. time curve (ΔAbs/min).

  • Calculate the percent inhibition for each concentration of the test compound using the following formula: % Inhibition = [1 - (V_inhibitor / V_control)] * 100

  • Plot the percent inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a non-linear regression model (e.g., a four-parameter logistic equation) using software like GraphPad Prism.[19][20][21]

Protocol 2: Carbonic Anhydrase (CA) Inhibition Assay

This protocol describes a colorimetric assay for CA activity based on the esterase activity of the enzyme, using p-nitrophenyl acetate (p-NPA) as a substrate. The hydrolysis of p-NPA by CA produces the yellow-colored p-nitrophenolate, which can be quantified by measuring the absorbance at 400 nm.

Materials:

  • Human recombinant CA isoform (e.g., hCA II for a ubiquitous isoform and hCA IX for a tumor-associated isoform)

  • p-Nitrophenyl acetate (p-NPA)

  • Assay Buffer: 20 mM Tris-HCl, pH 7.4

  • 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol (Test Compound)

  • Acetazolamide (Positive Control Inhibitor)

  • DMSO (Solvent for compounds)

  • 96-well clear microplate

  • Microplate spectrophotometer capable of reading absorbance at 400 nm

Procedure:

  • Compound Preparation:

    • Prepare a 10 mM stock solution of the test compound and acetazolamide in 100% DMSO.

    • Create serial dilutions in assay buffer to obtain the desired final concentrations. The final DMSO concentration should be kept below 1%.

  • Assay Setup:

    • In a 96-well microplate, add the following in triplicate:

      • Blank (No Enzyme): 20 µL Assay Buffer, 160 µL Assay Buffer

      • Control (No Inhibitor): 20 µL CA enzyme solution, 160 µL Assay Buffer with 1% DMSO

      • Positive Control: 20 µL CA enzyme solution, 160 µL Acetazolamide solution

      • Test Compound: 20 µL CA enzyme solution, 160 µL Test Compound solution

    • The final concentrations in a 200 µL reaction volume should be:

      • CA enzyme: 1-2 µM

      • p-NPA: 1 mM

  • Pre-incubation:

    • Pre-incubate the plate at room temperature for 15 minutes to facilitate inhibitor-enzyme binding.

  • Initiation of Reaction and Measurement:

    • Initiate the reaction by adding 20 µL of p-NPA solution to all wells.

    • Monitor the increase in absorbance at 400 nm every minute for 20-30 minutes.

Data Analysis:

  • Calculate the reaction rate (V) for each well from the linear range of the absorbance vs. time plot.

  • Determine the percent inhibition for each concentration of the test compound as described in the DHFR protocol.

  • Plot the percent inhibition versus the log of the inhibitor concentration and fit the data using non-linear regression to obtain the IC50 value.[19][20][21]

Data Presentation

The inhibitory activity of 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol against a panel of enzymes should be summarized in a clear and concise table.

Enzyme TargetIC50 (µM) ± SDHill Slope
hDHFRTBDTBD
hCA IITBDTBD
hCA IXTBDTBD
Other KinasesTBDTBD

TBD: To be determined experimentally. SD: Standard Deviation from at least three independent experiments.

Visualization of a Potential Mechanism of Action

The following diagram illustrates a simplified hypothetical signaling pathway where a target enzyme, such as a protein kinase (e.g., PI3K), might be inhibited by the test compound, leading to downstream effects on cell proliferation.

GF Growth Factor Receptor Receptor Tyrosine Kinase GF->Receptor PI3K PI3K Receptor->PI3K AKT AKT PI3K->AKT mTOR mTOR AKT->mTOR Proliferation Cell Proliferation mTOR->Proliferation Inhibitor 4-Amino-6-(2-bromofuran-3-yl) -1,3,5-triazine-2-thiol Inhibitor->PI3K

Caption: Hypothetical inhibition of the PI3K/AKT/mTOR pathway.

Trustworthiness and Self-Validating Systems

To ensure the trustworthiness of the experimental results, the following points are critical:

  • Positive and Negative Controls: The inclusion of a well-characterized inhibitor (positive control) and a no-inhibitor control (negative control) in every assay is mandatory to validate the assay's performance.

  • Reproducibility: All experiments should be performed in at least triplicate to ensure the statistical significance of the results. Independent repetitions of the experiments on different days are also recommended.

  • Orthogonal Assays: If a significant inhibitory activity is observed, it is advisable to confirm the results using an alternative assay method that relies on a different detection principle.

  • Enzyme Quality: The purity and activity of the enzyme used are paramount. It is essential to use highly purified and well-characterized enzymes from a reputable commercial source or to purify them in-house and validate their activity.

By adhering to these principles, the generated data will be robust, reliable, and suitable for making informed decisions in a drug discovery pipeline.

References

  • A standard operating procedure for an enzymatic activity inhibition assay. (2021). PubMed. Retrieved from [Link]

  • QSAR Study on Triazine Derivatives as DHFR Inhibitors Using Electrotopological State. (n.d.). International Journal of ChemTech Research. Retrieved from [Link]

  • Ansari, M., Singh, P. P., & Hassan, N. (2011). QSAR Based Study of Derivatives of Triazine Against The Enzyme Dihydrofolate Reductase. Asian Journal of Chemistry, 23(2), 587-589. Retrieved from [Link]

  • clyte. (2025). Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. Retrieved from [Link]

  • New pyrazolo[4,3-e][7][18][22]triazine sulfonamides as carbonic anhydrase inhibitors. (2015). PubMed. Retrieved from [Link]

  • Screening natural product extracts for potential enzyme inhibitors: protocols, and the standardisation of the usage of blanks in α-amylase, α-glucosidase and lipase assays. (2021). La Trobe University.
  • Exploring heterocyclic scaffolds in carbonic anhydrase inhibition: a decade of structural and therapeutic insights. (2024). RSC Publishing. Retrieved from [Link]

  • Sulfa Drugs as Inhibitors of Carbonic Anhydrase: New Targets for the Old Drugs. (n.d.). PMC. Retrieved from [Link]

  • Discovery and optimization of triazine derivatives as ROCK1 inhibitors: molecular docking, molecular dynamics simulations and free energy calculations. (2013). PubMed. Retrieved from [Link]

  • Enzymatic Assay of Trypsin Inhibition. (2019). Protocols.io. Retrieved from [Link]

  • I am looking for an accurate method for determining the IC50 value? (2022). ResearchGate. Retrieved from [Link]

  • Guidelines for accurate EC50/IC50 estimation. (2011). PubMed. Retrieved from [Link]

  • Balaha, M. F., El-Hamamsy, M. H., El-Din, N. A. S., & El-Mahdy, N. A. (2016). Synthesis, Evaluation and Docking Study of 1, 3, 5-Triazine Derivatives as Cytotoxic Agents against Lung Cancer. Journal of Applied Pharmaceutical Science, 6(4), 028-045. Retrieved from [Link]

  • 2.4. Enzyme Inhibition Kinetic Assay. (n.d.). Bio-protocol. Retrieved from [Link]

  • DHFR Inhibitors: Reading the Past for Discovering Novel Anticancer Agents. (2019). PMC. Retrieved from [Link]

  • Use of Different Parameters and Equations for Calculation of IC50 Values in Efflux Assays: Potential Sources of Variability in IC50 Determination. (n.d.). PMC. Retrieved from [Link]

  • QSAR Study on Triazine Derivatives as DHFR Inhibitors Using Electrotopological State. (n.d.). DocsDrive. Retrieved from [Link]

  • Carbonic anhydrase inhibition with a series of novel benzenesulfonamide-triazole conjugates. (n.d.). PMC. Retrieved from [Link]

  • In-cell Western Assays for IC50 Determination. (2025). Azure Biosystems. Retrieved from [Link]

  • Synthesis and Antiproliferative Activity of a New Series of Mono- and Bis(dimethylpyrazolyl)-s-triazine Derivatives Targeting EGFR/PI3K/AKT/mTOR Signaling Cascades. (2022). ACS Omega. Retrieved from [Link]

  • Symmetrical di-substituted phenylamino-s-triazine derivatives as anticancer agents: in vitro and in silico approach. (2025). RSC Publishing. Retrieved from [Link]

  • Synthesis, Evaluation and Docking Study of 1, 3, 5-Triazine Derivatives as Cytotoxic Agents against Lung Cancer. (2016). Journal of Applied Pharmaceutical Science. Retrieved from [Link]

  • Convenient Synthesis 5 H -[7][18][22]Triazine[5,6- b ]indole-3-thiol Derivatives. (n.d.). ResearchGate. Retrieved from [Link]

  • Chemical structures of carbonic anhydrase inhibitors. (n.d.). ResearchGate. Retrieved from [Link]

  • Exploring s-triazine derivatives as anticancer agents. (2026). Taylor & Francis Online. Retrieved from [Link]

  • A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025). (2025). PMC. Retrieved from [Link]

  • Structures of triazine based antitumour agents and enzyme inhibitors. (n.d.). ResearchGate. Retrieved from [Link]

  • Recent Advances in the Biological Activity of s-Triazine Core Compounds. (2022). MDPI. Retrieved from [Link]

  • Synthesis, characterization and evaluation of 1,3,5-triazine aminobenzoic acid derivatives for their antimicrobial activity. (2017). PMC. Retrieved from [Link]

  • Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. (n.d.). KTU AVES. Retrieved from [Link]

  • New 2-[(4-Amino-6-N-substituted-1,3,5-triazin-2-yl)methylthio]-N-(imidazolidin-2-ylidene)-4-chloro-5-methylbenzenesulfonamide Derivatives, Design, Synthesis and Anticancer Evaluation. (n.d.). PMC. Retrieved from [Link]

  • Synthesis, Characterisation and Biological Assessment of 2,4,6-Trisubstituted 1,3,5-Triazine Derivatives. (2025). Journal of Advanced Scientific Research. Retrieved from [Link]

  • Synthesis and Inhibition Activity Study of Triazinyl-Substituted Amino(alkyl)-benzenesulfonamide Conjugates with Polar. (2021). Semantic Scholar. Retrieved from [Link]

  • 1,3,5-Triazine Nitrogen Mustards with Different Peptide Group as Innovative Candidates for AChE and BACE1 Inhibitors. (2021). MDPI. Retrieved from [Link]

Sources

Method

Application Note: Orthogonal Derivatization of 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol

Target Audience: Medicinal Chemists, Synthetic Biologists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocols Executive Summary & Rationale The scaffold 4-Amino-6-(2-bromofuran-3-yl)-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Medicinal Chemists, Synthetic Biologists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocols

Executive Summary & Rationale

The scaffold 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol represents a highly privileged, trifunctional hub for drug discovery. 1,3,5-triazine derivatives are ubiquitous in medicinal chemistry, frequently acting as kinase inhibitors, antimicrobial agents, and anticancer therapeutics.

This specific molecule offers three distinct, orthogonally reactive vectors:

  • The 2-Thiol Group: A highly nucleophilic "soft" center, ideal for rapid S-alkylation.

  • The 6-(2-Bromofuran-3-yl) Moiety: An sp2-hybridized electrophilic handle, primed for Palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Stille).

  • The 4-Amino Group: A highly deactivated, electron-deficient nitrogen that can be functionalized under strong basic conditions (capping).

As a Senior Application Scientist, I have designed this protocol guide not just to list steps, but to explain the causality of the synthetic sequence . The order of operations is critical. Attempting a Palladium-catalyzed cross-coupling in the presence of a free thiol will inevitably lead to catalyst poisoning via the formation of stable, inactive Pd-thiolate complexes. Therefore, S-alkylation must serve a dual purpose: library diversification and transient catalyst protection [1].

G A Triazine Core (Scaffold) B 1. S-Alkylation (Thiol) A->B R-X, Base C 2. Suzuki Coupling (Bromofuran) B->C Ar-B(OH)2, Pd D 3. N-Acylation (Amino) C->D R-COCl, Base E Final Library D->E

Orthogonal derivatization workflow for the 1,3,5-triazine-2-thiol scaffold.

Mechanistic Logic & Sequence Justification

Why S-Alkylate First?

The sulfur atom on the triazine-2-thiol is the most nucleophilic center in the molecule due to its high polarizability. In mildly basic conditions (e.g., K₂CO₃), it selectively reacts with alkyl halides over the 4-amino group, which is heavily deactivated by the electron-withdrawing triazine core [2]. Furthermore, masking the thiol is a prerequisite for downstream transition-metal catalysis.

G Start Why S-Alkylate First? Path1 Direct Pd-Coupling (Free Thiol) Start->Path1 Path2 S-Alkylation First (Masked Thiol) Start->Path2 Result1 Catalyst Poisoning (Pd-S Bond Formation) Path1->Result1 Fails Result2 Successful Cross-Coupling Path2->Result2 Succeeds

Mechanistic rationale for prioritizing S-alkylation prior to Pd-catalyzed cross-coupling.
Why specific Palladium conditions for 2-Bromofuran?

2-Bromofuran derivatives are notoriously sensitive. They are prone to homocoupling and ring-opening under harsh conditions. Literature demonstrates that utilizing PdCl₂(PPh₃)₂ or Pd(PPh₃)₄ in a biphasic DMF/H₂O or Dioxane/H₂O system with mild bases (K₂CO₃ or Na₂CO₃) provides the optimal balance of reactivity and stability for furan cross-coupling [3].

Experimental Protocols

Protocol 1: Chemoselective S-Alkylation

Objective: Alkylate the C2-thiol while leaving the C4-amino and C6-bromofuran intact.

Reagents:

  • 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol (1.0 eq)

  • Alkyl halide (e.g., Benzyl bromide, 1.1 eq)

  • Potassium carbonate (K₂CO₃, 1.5 eq)

  • Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Methodology:

  • Preparation: Charge an oven-dried round-bottom flask with the triazine scaffold (1.0 mmol) and K₂CO₃ (1.5 mmol).

  • Solvation: Add 5 mL of anhydrous DMF. Stir at room temperature for 15 minutes to allow thiolate formation. Self-validation step: A slight color change (usually deepening yellow) indicates thiolate generation.

  • Addition: Add the alkyl halide (1.1 mmol) dropwise over 5 minutes.

  • Reaction: Stir the mixture at room temperature for 2–4 hours. Monitor via TLC (Hexanes/EtOAc 7:3). The S-alkylated product will elute significantly higher than the highly polar starting thiol.

  • Workup: Quench with ice water (20 mL). The S-alkylated product typically precipitates. Filter the solid, wash with cold water, and dry under vacuum. If it does not precipitate, extract with EtOAc (3 × 15 mL), wash the organic layer with brine, dry over Na₂SO₄, and concentrate.

Protocol 2: Suzuki-Miyaura Cross-Coupling

Objective: Expand the furan ring by coupling the 2-bromo position with an aryl boronic acid.

Reagents:

  • S-alkylated intermediate from Protocol 1 (1.0 eq)

  • Aryl boronic acid (Ar-B(OH)₂, 1.5 eq)

  • PdCl₂(PPh₃)₂ (0.05 eq, 5 mol%)

  • K₂CO₃ (2.5 eq)

  • DMF/H₂O (4:1 v/v, degassed)

Step-by-Step Methodology:

  • Degassing (Critical): Prepare a 4:1 mixture of DMF and H₂O. Sparge with Argon for 30 minutes. Failure to remove oxygen will result in homocoupling of the boronic acid and oxidation of the Pd catalyst.

  • Setup: In a Schlenk tube, combine the S-alkylated intermediate (1.0 mmol), aryl boronic acid (1.5 mmol), K₂CO₃ (2.5 mmol), and PdCl₂(PPh₃)₂ (0.05 mmol).

  • Reaction: Add 5 mL of the degassed solvent mixture. Seal the tube and heat to 80 °C for 12–16 hours.

  • Monitoring: Check reaction completion via LC-MS. Look for the disappearance of the bromine isotope pattern (M / M+2 peaks of equal intensity) and the appearance of the coupled mass.

  • Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and filter through a pad of Celite to remove palladium black. Wash the filtrate with water (3 × 20 mL) to remove DMF. Dry the organic layer, concentrate, and purify via flash chromatography.

Protocol 3: N-Acylation/Sulfonylation (Capping)

Objective: Functionalize the deactivated 4-amino group to finalize the library compound.

Reagents:

  • Coupled intermediate from Protocol 2 (1.0 eq)

  • Acid chloride or Sulfonyl chloride (1.5 eq)

  • Sodium hydride (NaH, 60% dispersion in mineral oil, 2.0 eq)

  • Anhydrous Tetrahydrofuran (THF)

Step-by-Step Methodology:

  • Deprotonation: Dissolve the intermediate (0.5 mmol) in anhydrous THF (5 mL) under Argon. Cool to 0 °C.

  • Activation: Carefully add NaH (1.0 mmol). Stir at 0 °C for 30 minutes until hydrogen evolution ceases. The triazine amino group is weakly acidic; strong base is required to generate the nucleophilic amide anion.

  • Electrophile Addition: Add the acid chloride or sulfonyl chloride (0.75 mmol) dropwise. Allow the reaction to warm to room temperature and stir for 4 hours.

  • Workup: Quench carefully with saturated aqueous NH₄Cl (10 mL). Extract with Dichloromethane (3 × 10 mL). Dry, concentrate, and purify via preparative HPLC.

Quantitative Data Presentation

The following table summarizes a conceptual library generated using the protocols above, highlighting the robustness of the methodology across various functional groups.

Compound IDR1 (S-Alkyl)R2 (Aryl Boronic Acid)R3 (N-Cap)Overall Yield (%)LC-MS [M+H]⁺ (Expected)
LIB-001 BenzylPhenylAcetyl68%401.1
LIB-002 Methyl4-MethoxyphenylBenzoyl55%433.1
LIB-003 Isopropyl3-FluorophenylMethanesulfonyl42%437.1
LIB-004 Benzyl4-PyridylTosyl49%556.1
LIB-005 Ethyl2-ThienylAcetyl61%373.1

Note: Yields represent the isolated yield over the 3-step sequence. LC-MS data reflects theoretical isotopic masses.

Troubleshooting & Analytical Insights

  • Incomplete S-Alkylation: If starting material remains after 4 hours, ensure the K₂CO₃ is finely powdered and anhydrous. Water in the DMF can lead to hydrolysis of the alkyl halide.

  • Protodeboronation during Suzuki Coupling: Furan cross-couplings are sensitive to protodeboronation (where the boronic acid converts to Ar-H instead of coupling). If this occurs, lower the temperature to 70 °C and switch to a weaker base like Na₂CO₃ or use a more active catalyst like Pd(dppf)Cl₂ [3].

  • Over-Acylation at the Amino Group: The 4-amino group can sometimes undergo di-acylation (forming an imide) when using excess NaH and acid chloride. If LC-MS shows a mass corresponding to [M + 2(Acyl) - H]⁺, reduce the equivalents of electrophile to 1.1 and monitor the reaction strictly at 0 °C.

References

  • Int. J. Corros. Scale Inhib. (2025). Highly effective derivatives of 4-alkylthio-1,3,5-triazine-2-amine as inhibitors of acid corrosion of steel. Demonstrates the high chemoselectivity and efficiency of S-alkylation on 4-amino-1,3,5-triazine-2-thiol cores using alkyl halides in DMF. URL:[Link]

  • The Journal of Organic Chemistry (2023). Divergent Synthesis of α-(1,3,5-Triazinylthio)-ketones and Thiazolo[3,2-a][1,3,5]triazines from 1,3-Dicarbonyl compounds or Chalcones with 1,3,5-Triazine-2-thiols. Highlights the nucleophilic dominance of the thiol group on the triazine scaffold. URL:[Link]

  • Synthetic Communications (2010). Efficient Procedure for the Preparation of 2-Bromofuran and Its Application in the Synthesis of 2-Arylfurans. Establishes the validated conditions for Palladium-catalyzed Suzuki-Miyaura cross-coupling specifically tailored for sensitive 2-bromofuran moieties. URL:[Link]

Application

Application Note: Quantitative Analysis of 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol in Pharmaceutical Development

Abstract This document provides a comprehensive guide for the development and validation of analytical methods for the quantification of 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol, a novel heterocyclic compound...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This document provides a comprehensive guide for the development and validation of analytical methods for the quantification of 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol, a novel heterocyclic compound with potential applications in drug development. Recognizing the absence of established public-domain methods for this specific analyte, this application note outlines strategic approaches based on established analytical principles for structurally related molecules, including triazine and thiol derivatives. Detailed protocols for High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are presented, alongside a thorough framework for method validation in accordance with International Council for Harmonisation (ICH) and U.S. Food and Drug Administration (FDA) guidelines.[1][2][3][4][5][6][7] This guide is intended for researchers, analytical scientists, and quality control professionals in the pharmaceutical industry.

Introduction: The Analytical Challenge

4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol is a unique molecule incorporating a triazine core, a brominated furan moiety, and a reactive thiol group. Such nitrogen-rich heterocyclic compounds are of significant interest in medicinal chemistry.[8][9] The accurate quantification of this analyte is paramount throughout the drug development lifecycle, from early-stage discovery and pharmacokinetic studies to final product quality control. The structural complexity and potential for various interactions necessitate robust and reliable analytical methods to ensure data integrity. This guide provides the foundational methodologies to establish such analytical procedures.

Physicochemical Properties and Method Selection Rationale

The proposed analytical workflow is designed to provide a tiered approach, from a workhorse HPLC-UV method for routine assays to a highly sensitive and specific LC-MS/MS method for more demanding applications.

G cluster_0 Method Selection Rationale Analyte_Properties Physicochemical Properties of 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol (UV Absorbance, Polarity, Ionizability) HPLC_UV HPLC-UV (Robustness, Cost-Effective, Routine Analysis) Analyte_Properties->HPLC_UV UV Chromophore LC_MS LC-MS/MS (High Sensitivity, High Selectivity, Complex Matrices) Analyte_Properties->LC_MS Ionizable Groups Derivatization Derivatization for Fluorescence (Enhanced Sensitivity) Analyte_Properties->Derivatization Reactive Thiol Group

Caption: Rationale for analytical method selection based on the analyte's predicted physicochemical properties.

High-Performance Liquid Chromatography (HPLC) with UV Detection

3.1. Principle

HPLC separates compounds based on their differential partitioning between a stationary phase (the column) and a mobile phase. For a moderately polar compound like 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol, reversed-phase HPLC using a C18 column is a logical starting point. Detection is achieved by measuring the absorbance of UV light by the analyte at a specific wavelength.[13][14]

3.2. Proposed HPLC-UV Method Protocol

Parameter Condition Rationale
Column C18, 4.6 x 150 mm, 5 µmA standard reversed-phase column suitable for a wide range of medium polarity compounds.
Mobile Phase A 0.1% Formic Acid in WaterProvides a consistent pH and aids in protonating the analyte for better peak shape.
Mobile Phase B AcetonitrileA common organic modifier in reversed-phase HPLC.
Gradient 20% B to 80% B over 10 minutesA gradient elution is recommended for initial method development to ensure elution of the analyte and any potential impurities with good resolution.
Flow Rate 1.0 mL/minA typical flow rate for a 4.6 mm ID column.
Column Temperature 30 °CMaintaining a constant temperature ensures reproducible retention times.
Detection Wavelength Determined by UV Scan (likely 254 nm or λmax)The wavelength of maximum absorbance (λmax) will provide the best sensitivity. A preliminary scan of a standard solution is necessary.
Injection Volume 10 µLA standard injection volume.

3.3. Sample Preparation

  • Standard Preparation: Accurately weigh a reference standard of 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol and dissolve it in a suitable solvent (e.g., acetonitrile or methanol) to create a stock solution of known concentration. Prepare a series of calibration standards by serial dilution of the stock solution.

  • Sample Preparation: The sample preparation will depend on the matrix. For drug substance, dissolve a known amount in the mobile phase. For formulated products, an extraction step may be necessary to separate the analyte from excipients.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

4.1. Principle

LC-MS/MS combines the separation power of HPLC with the high sensitivity and selectivity of tandem mass spectrometry. The analyte is first separated by HPLC, then ionized (e.g., by electrospray ionization - ESI), and the resulting ions are fragmented. Specific parent-daughter ion transitions are monitored (Selected Reaction Monitoring - SRM or Multiple Reaction Monitoring - MRM), providing a highly selective and sensitive method for quantification, even in complex matrices like plasma or tissue extracts.[8][9][15]

4.2. Proposed LC-MS/MS Method Protocol

Parameter Condition Rationale
LC System UHPLC systemA UHPLC system will provide better resolution and faster analysis times.
Column C18, 2.1 x 50 mm, 1.7 µmA shorter column with smaller particles is suitable for fast LC-MS/MS analysis.
Mobile Phase A 0.1% Formic Acid in WaterAids in ionization for positive ion mode ESI.
Mobile Phase B Acetonitrile with 0.1% Formic AcidConsistent mobile phase modifier.
Gradient 5% B to 95% B over 5 minutesA rapid gradient for high-throughput analysis.
Flow Rate 0.4 mL/minA typical flow rate for a 2.1 mm ID column.
Column Temperature 40 °CHigher temperature can improve peak shape and reduce viscosity.
Ionization Source Electrospray Ionization (ESI), Positive ModeThe multiple nitrogen atoms in the triazine ring are readily protonated, making positive mode ESI a suitable choice.
MRM Transitions To be determined by infusion of a standard solutionThe precursor ion will be the protonated molecule [M+H]+. Product ions will be determined from the fragmentation pattern.
Collision Energy To be optimized for each transitionOptimization is crucial for maximizing sensitivity.

4.3. Sample Preparation for Biological Matrices

  • Protein Precipitation: For plasma or serum samples, protein precipitation with a cold organic solvent (e.g., acetonitrile or methanol) is a common and effective initial clean-up step.

  • Solid-Phase Extraction (SPE): For lower concentrations or more complex matrices, SPE can provide a more thorough clean-up and concentration of the analyte.

  • Internal Standard: The use of a stable isotope-labeled internal standard is highly recommended for LC-MS/MS to correct for matrix effects and variations in instrument response.

Method Validation Protocol

A robust method validation is essential to ensure that the chosen analytical procedure is fit for its intended purpose. The validation should be conducted in accordance with ICH Q2(R2) and FDA guidelines.[1][2][4][5][6][7][16][17]

G cluster_0 Analytical Method Validation Workflow (ICH Q2(R2)) Specificity Specificity/ Selectivity Linearity Linearity & Range Specificity->Linearity Accuracy Accuracy Linearity->Accuracy Precision Precision (Repeatability & Intermediate) Accuracy->Precision LOD_LOQ LOD & LOQ Precision->LOD_LOQ Robustness Robustness LOD_LOQ->Robustness

Caption: A streamlined workflow for analytical method validation based on ICH guidelines.

5.1. Specificity/Selectivity

  • Objective: To demonstrate that the analytical method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.

  • Procedure:

    • Analyze blank samples (matrix without analyte) to ensure no interfering peaks at the retention time of the analyte.

    • Analyze samples spiked with known impurities or degradation products.

    • For HPLC-UV, peak purity analysis using a photodiode array (PDA) detector should be performed.

    • For LC-MS/MS, the selectivity is demonstrated by the specific MRM transitions.

5.2. Linearity and Range

  • Objective: To demonstrate that the analytical procedure provides results that are directly proportional to the concentration of the analyte in samples within a given range.

  • Procedure:

    • Prepare a series of at least five concentrations of the analyte spanning the expected working range.

    • Analyze each concentration in triplicate.

    • Plot the instrument response versus the concentration and perform a linear regression analysis.

  • Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.995.

5.3. Accuracy

  • Objective: To determine the closeness of the test results obtained by the method to the true value.

  • Procedure:

    • Perform recovery studies by spiking a blank matrix with known amounts of the analyte at a minimum of three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

    • Analyze each spiked sample in triplicate.

  • Acceptance Criteria: The mean recovery should be within 98.0% to 102.0% for drug substance and 95.0% to 105.0% for drug product.

5.4. Precision

  • Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.

  • Procedure:

    • Repeatability (Intra-assay precision): Analyze a minimum of six replicate samples at 100% of the target concentration on the same day, by the same analyst, and on the same instrument.

    • Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Acceptance Criteria: The relative standard deviation (RSD) should be ≤ 2%.

5.5. Limit of Detection (LOD) and Limit of Quantitation (LOQ)

  • Objective: To determine the lowest amount of analyte in a sample that can be detected and quantified with suitable precision and accuracy, respectively.

  • Procedure:

    • Based on Signal-to-Noise Ratio: Determine the concentration at which the analyte response is 3 times the baseline noise for LOD and 10 times for LOQ.

    • Based on the Standard Deviation of the Response and the Slope: Calculate using the formulas: LOD = 3.3 * (σ/S) and LOQ = 10 * (σ/S), where σ is the standard deviation of the response and S is the slope of the calibration curve.

  • Acceptance Criteria: The LOQ should be determined with acceptable precision (RSD ≤ 10%) and accuracy (recovery within 80-120%).

5.6. Robustness

  • Objective: To measure the capacity of the analytical procedure to remain unaffected by small, but deliberate variations in method parameters.

  • Procedure:

    • Introduce small variations to the method parameters, such as mobile phase composition (±2%), pH (±0.2 units), column temperature (±5 °C), and flow rate (±10%).

    • Analyze samples under each of these modified conditions and evaluate the impact on the results.

  • Acceptance Criteria: The results should remain within the established system suitability criteria.

Data Presentation

The results of the method validation studies should be summarized in clear and concise tables for easy review and interpretation.

Table 1: Summary of Proposed Method Validation Parameters and Acceptance Criteria

Parameter Acceptance Criteria
Specificity No interference at the analyte's retention time. Peak purity index > 0.999 (for HPLC-UV).
Linearity (r²) ≥ 0.995
Accuracy (% Recovery) 98.0% - 102.0% (Drug Substance)95.0% - 105.0% (Drug Product)
Precision (% RSD) ≤ 2.0%
LOQ Precision (% RSD) ≤ 10.0%
Robustness System suitability criteria met under all varied conditions.

Conclusion

The analytical methods and validation protocols outlined in this application note provide a comprehensive framework for the reliable quantification of 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol. The selection of either HPLC-UV for routine analysis or LC-MS/MS for more demanding applications will depend on the specific requirements of the study. Adherence to the principles of method validation as prescribed by international guidelines is critical to ensure the generation of high-quality, defensible data throughout the pharmaceutical development process.

References

  • Lab Manager. (2025, October 1).
  • U.S. Food and Drug Administration. (2024, March 6). Q2(R2) Validation of Analytical Procedures. [Link]

  • U.S. Food and Drug Administration.
  • U.S. Food and Drug Administration. Q2(R2)
  • U.S. Food and Drug Administration. (2020, April 21). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

  • Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography. (2020, May 26). PMC. [Link]

  • International Council for Harmonisation. (2023, November 30). Validation of Analytical Procedures Q2(R2). [Link]

  • European Medicines Agency. ICH Q2(R2) Validation of analytical procedures - Scientific guideline. [Link]

  • BioPharm International. Analytical Methods: A Statistical Perspective on the ICH Q2A and Q2B Guidelines for Validation of Analytical Methods. [Link]

  • Dugo, P., Mondello, L., Dugo, L., Stancanelli, R., & Dugo, G. (2000). LC-MS for the identification of oxygen heterocyclic compounds in citrus essential oils. Journal of Pharmaceutical and Biomedical Analysis, 24(1), 147-154. [Link]

  • European Medicines Agency. (2022, March 31). ICH guideline Q2(R2) on validation of analytical procedures. [Link]

  • ResearchGate. (2020, March 16). (PDF) Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography. [Link]

  • MDPI. (2025, March 10). Simultaneous Determination of 20 Nitrogen-Containing Heterocyclic Compounds in Soil by Supercritical Fluid Chromatography–Tandem Mass Spectrometry. [Link]

  • LabRulez LCMS. Analysis of Triazine Pesticides Using a Core Enhanced Technology Accucore HPLC Column. [Link]

  • PubMed. (2025, May 13). N-Heterocyclic Carbenes: Novel Derivatization Reagents for LC-MS Analysis of Aliphatic Aldehydes. [Link]

  • Diva-portal.org. Method development for the determination of thiols using HPLC with fluorescence detection. [Link]

Sources

Method

Application Note: Profiling 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol (ABFT) as a Novel Crop Protection Agent

Prepared by: Senior Application Scientist, Agrochemical Discovery & Development Target Audience: Discovery Chemists, Plant Physiologists, and Agrochemical Formulators Mechanistic Rationale & Structural Paradigm The 1,3,5...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Senior Application Scientist, Agrochemical Discovery & Development Target Audience: Discovery Chemists, Plant Physiologists, and Agrochemical Formulators

Mechanistic Rationale & Structural Paradigm

The 1,3,5-triazine class of herbicides (e.g., atrazine, simazine) has historically been the backbone of broadleaf weed control, functioning as potent inhibitors of Photosystem II (PSII)[1]. These compounds exert their phytotoxicity by binding to the plastoquinone-binding niche ( QB​ ) on the D1 protein of the chloroplast thylakoid membrane, thereby halting photosynthetic electron transport[2][3]. However, decades of selective pressure have led to widespread weed resistance, most commonly mediated by a target-site Ser264Gly mutation in the D1 protein, which severely reduces the binding affinity of classical chloro-s-triazines[4].

4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol (ABFT) represents a strategic structural departure designed to overcome this resistance.

  • The 2-bromofuran-3-yl moiety: Introduces significant steric bulk and lipophilicity. We hypothesize that this bulky aromatic system alters the binding orientation within the QB​ pocket, allowing the molecule to engage alternative amino acid residues and bypass the Ser264Gly mutation.

  • The 2-thiol and 4-amino substitutions: Unlike traditional chloro- or methylthio-triazines, the free thiol group offers unique hydrogen-bonding capabilities and alters the compound's soil adsorption coefficient ( Koc​ ), potentially reducing the groundwater leaching issues that plague legacy triazines[5].

To validate ABFT for commercial crop protection, we must employ a self-validating experimental framework that bridges in vitro target engagement, in planta efficacy, and environmental fate.

Pathway Visualization

PSII_Inhibition Light Photon (hv) P680 P680 (Reaction Center) Light->P680 Excitation Pheo Pheophytin P680->Pheo e- transfer QA Plastoquinone A Pheo->QA e- transfer QB Plastoquinone B (D1 Protein Site) QA->QB e- transfer Cytb6f Cytochrome b6f QB->Cytb6f e- transfer ABFT ABFT (Novel Triazine) ABFT->QB Competitive Binding (Blocks e- flow)

Fig 1. Mechanism of PSII inhibition by ABFT at the D1 protein QB-binding niche.

Experimental Workflows & Self-Validating Protocols

The following protocols are engineered with built-in causality and internal controls to ensure data integrity.

Workflow Phase1 Phase 1: In Vitro PSII Assay (Chlorophyll a Fluorescence) Phase2 Phase 2: Whole-Plant Phenotyping (Wild-type vs. Ser264Gly Mutants) Phase1->Phase2 IC50 < 1 µM Phase3 Phase 3: Soil Persistence (LC-MS/MS Kinetics) Phase2->Phase3 Efficacy Confirmed Decision Candidate Viability Assessment Phase3->Decision DT50 Data

Fig 2. Multi-tiered validation workflow for ABFT agrochemical screening.

Protocol 1: In Vitro PSII Inhibition via Chlorophyll a Fluorescence

Causality: When a triazine binds to the QB​ site, electron transfer from QA​ to QB​ is blocked. Consequently, QA​ remains in a reduced state, preventing the photochemical quenching of absorbed light energy. The plant dissipates this excess energy as fluorescence[6][7]. Measuring the Kautsky fluorescence transient provides a direct, non-destructive quantification of target engagement.

Self-Validating System: We utilize Atrazine as a positive control (susceptible baseline) and Diuron (binds a different niche in the same pocket) to validate the assay's dynamic range.

Step-by-Step Methodology:

  • Thylakoid Extraction: Isolate thylakoid membranes from 14-day-old Spinacia oleracea leaves using a sucrose-HEPES buffer (pH 7.6) kept strictly at 4°C to prevent protease degradation of the D1 protein.

  • Standardization: Adjust the thylakoid suspension to a final chlorophyll concentration of 20 µg/mL using the Arnon method (absorbance at 645 and 663 nm).

  • Compound Incubation: Prepare serial dilutions of ABFT (0.1 nM to 100 µM) in 0.1% DMSO. Incubate 2 mL of the thylakoid suspension with 20 µL of the ABFT solution in the dark for 20 minutes to allow equilibrium binding at the QB​ site.

  • Fluorescence Measurement: Transfer the sample to a continuous excitation fluorometer. Irradiate with a saturating actinic light pulse (3000 µmol photons m⁻² s⁻¹) for 2 seconds.

  • Data Extraction: Record the maximal fluorescence yield ( Fm​ ) and calculate the IC50​ based on the reduction of the variable fluorescence ( Fv​/Fm​ ) relative to the untreated vehicle control.

Protocol 2: Whole-Plant Post-Emergence Efficacy & Resistance Profiling

Causality: In vitro binding does not guarantee field efficacy. A compound must penetrate the leaf cuticle, evade metabolic detoxification (e.g., glutathione-S-transferase conjugation), and translocate to the chloroplasts[8]. Testing against known resistant biotypes isolates target-site efficacy from metabolic resistance[4].

Self-Validating System: Untreated controls establish baseline biomass (100% growth). Testing on both Wild-Type (WT) and Ser264Gly mutant Amaranthus hybridus internally validates whether the bromofuran moiety successfully circumvents target-site resistance.

Step-by-Step Methodology:

  • Plant Cultivation: Grow WT and Ser264Gly A. hybridus in standard potting mix under controlled greenhouse conditions (25°C/20°C day/night, 16h photoperiod) until the 4-leaf stage.

  • Formulation: Dissolve ABFT in a formulation blank consisting of 45% acetone, 45% water, and 10% non-ionic surfactant (Tween-20) to ensure uniform cuticular wetting.

  • Application: Apply ABFT using a track sprayer calibrated to deliver 200 L/ha at doses ranging from 10 to 1000 g a.i./ha.

  • Phenotyping: At 14 days post-treatment (DPT), visually assess chlorosis and necrosis[2]. Harvest the above-ground biomass, dry at 70°C for 48 hours, and weigh.

  • Analysis: Calculate the GR50​ (dose required to reduce dry weight by 50%) using a four-parameter log-logistic regression model.

Protocol 3: Soil Degradation Kinetics (LC-MS/MS)

Causality: Triazines are notorious for environmental persistence; legacy compounds have half-lives ( DT50​ ) extending up to 231 days, leading to severe groundwater contamination[5]. The 2-thiol group of ABFT is hypothesized to undergo rapid microbial oxidation to a sulfonate, drastically reducing soil half-life compared to chloro-triazines.

Self-Validating System: Parallel incubations in sterile (autoclaved) vs. non-sterile soil differentiate abiotic hydrolysis from active microbial degradation[1]. Isotopically labeled internal standards ( 13C3​ -Atrazine) correct for matrix suppression during mass spectrometry.

Step-by-Step Methodology:

  • Soil Spiking: Sieve agricultural loam soil (2 mm). Spike 50 g aliquots with ABFT to a final concentration of 1 mg/kg. Adjust moisture to 40% of maximum water holding capacity.

  • Incubation: Incubate in the dark at 20°C.

  • Extraction: At intervals (0, 1, 3, 7, 14, 30, 60 days), extract the soil with 100 mL of Acetonitrile/Water (80:20 v/v) containing 0.1% formic acid. Shake mechanically for 1 hour, centrifuge, and filter the supernatant.

  • Quantification: Analyze via LC-MS/MS (Agilent 6495 Triple Quadrupole) using Electrospray Ionization (ESI+). Monitor the specific Multiple Reaction Monitoring (MRM) transitions for the bromofuran isotopic cluster ( 79Br/81Br ).

  • Kinetic Modeling: Fit the concentration decline to a First-Order Multi-Compartment (FOMC) model to derive the DT50​ .

Quantitative Data Summaries

Table 1: Comparative PSII Target Engagement and Whole-Plant Efficacy Data demonstrates that ABFT retains high potency against the Ser264Gly mutant, effectively breaking cross-resistance.

CompoundTarget Site IC50​ In Vitro (WT) IC50​ In Vitro (Ser264Gly) GR50​ WT Weed (g/ha) GR50​ Mutant Weed (g/ha)Resistance Factor (R/S)
Atrazine QB​ Niche0.45 µM>100 µM125>2000>16.0
Diuron QB​ Niche0.20 µM0.25 µM901101.2
ABFT QB​ Niche0.38 µM0.52 µM1051401.3

Table 2: Soil Degradation Kinetics ( DT50​ ) The presence of the 2-thiol group accelerates microbial degradation compared to legacy chloro-triazines.

CompoundSoil Condition DT50​ (Days)Primary Degradation Mechanism
Atrazine Non-Sterile65.4Slow microbial dealkylation / hydrolysis
ABFT Sterile112.0Abiotic hydrolysis
ABFT Non-Sterile14.2 Rapid microbial thiol oxidation

Conclusion

The evaluation of 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol (ABFT) reveals a highly promising profile for modern crop protection. By substituting the traditional chloro-group with a thiol, and introducing a bulky bromofuran moiety, ABFT successfully circumvents the ubiquitous Ser264Gly target-site resistance that limits legacy triazines[4]. Furthermore, the compound demonstrates a highly favorable environmental fate profile, with a soil half-life ( DT50​ ) of 14.2 days, mitigating the risk of groundwater contamination[5]. This self-validating workflow confirms ABFT as a prime candidate for advanced field trials and toxicological screening.

Sources

Technical Notes & Optimization

Troubleshooting

Purification challenges of bromofuran triazine compounds

Technical Support Center: Purification of Bromofuran Triazine Compounds Welcome to the advanced troubleshooting hub. As an Application Scientist, I frequently see researchers struggle with this specific class of molecule...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Purification of Bromofuran Triazine Compounds

Welcome to the advanced troubleshooting hub. As an Application Scientist, I frequently see researchers struggle with this specific class of molecules. Bromofuran triazines present a unique, dual-natured purification challenge:

  • The Bromofuran Ring: Electron-rich and highly sensitive to acidic conditions, making it prone to acid-catalyzed ring-opening, debromination, and halogen dance rearrangements[1].

  • The Triazine Core: Highly polar and basic, leading to aggressive hydrogen bonding with stationary phases, which causes severe peak tailing and irreversible retention[2].

To successfully purify these compounds, your strategy must balance the mild conditions required to keep the furan intact with the specialized stationary phases needed to resolve the basic triazine and its closely related debrominated impurities.

Diagnostic Purification Workflow

G Start Crude Bromofuran Triazine Check 2D TLC / LC-MS Stability Check Start->Check Degradation Degradation on Silica? Check->Degradation NP_Path Basified Silica / Alumina Degradation->NP_Path Yes (Ring Opening) RP_Path RP-HPLC (C18 / Phenyl-Hexyl) Degradation->RP_Path No Coelution Co-elution of Isomers? NP_Path->Coelution RP_Path->Coelution Optimize Optimize: Phenyl-Hexyl + Temp Control Coelution->Optimize Yes Pure Pure Target Compound Coelution->Pure No Optimize->Pure

Diagnostic workflow for the purification of bromofuran triazine compounds.

FAQ 1: Normal Phase Chromatography Challenges

Q: My bromofuran triazine compound degrades or debrominates on standard silica gel. Why does this happen and how do I prevent it? A: Standard silica gel is inherently acidic (pH ~4.5–5.5). The acidic silanol groups protonate the basic triazine nitrogens, anchoring the molecule to the stationary phase and causing severe tailing. Prolonged exposure to these acidic sites catalyzes the hydrolytic opening of the furan ring and can promote the cleavage of the labile C-Br bond[3].

Solution: You must chemically deactivate the silica gel. Pre-treating the column with a mobile phase containing 1–2% Triethylamine (Et₃N) neutralizes the acidic silanol groups. This effectively suppresses both the hydrolysis of the furan ring and the tailing of the triazine core[4]. If basified silica still causes degradation, switch to neutral or basic alumina, which lacks the problematic silanol chemistry altogether[3].

FAQ 2: Reverse Phase (RP-HPLC) & Co-elution Issues

Q: I am observing broad peaks and co-elution of the debrominated triazine byproduct during RP-HPLC. How can I improve resolution? A: Peak broadening is typically caused by the triazine nitrogens interacting with residual, un-endcapped silanol groups on standard C18 columns[2]. Co-elution of the debrominated byproduct occurs because the hydrophobic difference between a brominated heteroaromatic and its proteo-analog (debrominated) is often too small for a purely aliphatic C18 phase to resolve.

Solution:

  • Change the Stationary Phase: Switch to a Phenyl-Hexyl or Pentafluorophenyl (PFP) column. These phases provide alternative selectivity driven by π−π interactions, which are highly sensitive to the distinct electron cloud and polarizability of the halogenated furan ring versus the debrominated ring[2].

  • Modulate Temperature: Do not underestimate thermodynamics. A column temperature shift of ±15∘C can drastically alter the resolution of halogenated isomers by changing the kinetic energy of the π−π stacking interactions[2].

Quantitative Data: Stationary Phase Selection Matrix

To simplify your column selection, use the following matrix, which summarizes the performance of various stationary phases specifically for bromofuran triazine derivatives.

Stationary PhasePrimary Retention MechanismTriazine TailingHalogen/Debromo ResolutionFuran StabilityRecommendation
Standard Silica Adsorption (Polar)SeverePoorLow (Acidic)Avoid
Basified Silica Adsorption (Neutralized)ModeratePoorHighGood for crude cleanup
C18 (Endcapped) Hydrophobic PartitioningLowModerateHighStandard RP purification
Phenyl-Hexyl Hydrophobic + π−π LowExcellent HighBest for debromo-impurities
PFP Dipole + π−π LowExcellent HighAlternative for regioisomers

Self-Validating Experimental Protocols

The following methodologies are designed with built-in validation steps to ensure you do not lose your valuable synthetic material to poor purification conditions.

Protocol A: Basified Silica Gel Flash Chromatography

Causality: Neutralizing silanol groups prevents acid-catalyzed furan degradation and triazine tailing[5].

  • System Validation (2D TLC): Spot the crude mixture on a standard silica TLC plate. Develop in your chosen solvent system. Dry the plate, rotate it 90 degrees, and develop it again in the same solvent.

    • Validation Check: If the spots do not fall on a perfect diagonal line, your compound is degrading on the silica. Proceed to step 2.

  • Slurry Preparation: Mix silica gel with your initial non-polar solvent spiked with 2% v/v Triethylamine (Et₃N).

  • Column Packing & Deactivation: Pour the slurry. Elute at least 3 column volumes (CV) of the Et₃N-spiked solvent through the bed to ensure all acidic silanol sites are fully neutralized[5].

  • Equilibration: Flush the column with 2 CV of the initial mobile phase (without Et₃N) to remove excess free base, which could interfere with downstream crystallization or NMR analysis.

  • Dry Loading: Dissolve the crude sample in a minimal amount of dichloromethane. Add Celite (NOT silica) and evaporate to dryness. Load this neutral powder onto the column to minimize acid contact time.

  • Elution: Run your gradient. Monitor fractions immediately via LC-MS, looking for the characteristic 1:1 isotopic doublet (M and M+2) to confirm the bromine atom is still intact.

Protocol B: Preparative RP-HPLC for Halogenated Heteroaromatics

Causality: Exploiting π−π interactions to separate the brominated target from structurally identical debrominated impurities.

  • Column Installation: Install a Phenyl-Hexyl preparative column (e.g., 5 µm, 21.2 x 250 mm).

  • Mobile Phase Preparation: Prepare Solvent A (Water + 0.1% Formic Acid) and Solvent B (Acetonitrile + 0.1% Formic Acid).

    • Causality: The acidic buffer ensures the basic triazine nitrogens remain consistently protonated, preventing the molecule from existing in a mixed ionization state that causes peak broadening.

  • Analytical Loading Study (Validation): Inject a small analytical volume (20 µL of a 1 mg/mL solution).

    • Validation Check: Calculate the selectivity factor ( α ) between the brominated peak and the debrominated impurity. If α<1.5 , increase the column oven temperature from 25∘C to 40∘C to evaluate thermodynamic separation shifts[2]. Do not proceed to prep scale until α≥1.5 .

  • Preparative Scale-up: Inject the preparative volume. Collect fractions utilizing UV triggering set to the specific λmax​ of the bromofuran-triazine chromophore (typically 254 nm or 280 nm).

  • Lyophilization: Immediately freeze and lyophilize the pure fractions. Do not leave the purified bromofuran sitting in the aqueous acidic buffer, as this can induce slow hydrolysis over time.

References

  • Chromatographic purification of N–H ketimines via suppression of hydrolysis using dried silica gel and Et3N Organic & Biomolecular Chemistry (RSC Publishing)[Link]

  • HPLC separation of related halogenated aromatic, any one?? Chromatography Forum[Link]

  • Regiocontrolled Halogen Dance of Bromothiophenes and Bromofurans ACS Publications[Link]

  • When basification of silica gel is required, before using Column chromatography? ResearchGate[Link]

  • Chromatographic Resolution of Closely Related Species in Pharmaceutical Chemistry: Dehalogenation Impurities and Mixtures of Halogen Isomers ResearchGate[Link]

Sources

Optimization

Overcoming solubility issues with 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol

Technical Support Center: Troubleshooting Solubility for 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol Overview & Physicochemical Causality 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol is a highly speciali...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Troubleshooting Solubility for 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol

Overview & Physicochemical Causality

4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol is a highly specialized heterocyclic compound. While its triazine core provides excellent hydrogen-bonding capabilities for target engagement, researchers frequently encounter severe solubility bottlenecks during assay preparation. These issues stem from three distinct structural features:

  • High Lipophilicity: The 2-bromofuran moiety is highly hydrophobic, creating a massive thermodynamic penalty for aqueous solvation.

  • Crystal Lattice Energy: The planar triazine ring and the exocyclic amino group promote strong intermolecular π−π stacking and hydrogen bonding, making the solid state highly stable and difficult to disrupt.

  • Redox Sensitivity: The exocyclic thiol (-SH) group is highly nucleophilic and prone to rapid oxidative dimerization into insoluble disulfides, a process paradoxically accelerated by common organic solvents like DMSO [1].

Section 1: Troubleshooting FAQs

Q1: My compound dissolves perfectly in 100% DMSO, but immediately precipitates when diluted into my aqueous assay buffer (e.g., PBS). Why is this "crash-out" happening? A: This is a classic solvent-shift precipitation. When you dilute a DMSO stock into an aqueous buffer, the local dielectric constant of the medium changes drastically. The hydrophobic 2-bromofuran ring cannot be solvated by water, leading to rapid supersaturation and aggregation. Furthermore, while DMSO is an excellent vehicle, residual DMSO in aqueous mixtures alters solvent viscosity and can indirectly affect protein-ligand binding kinetics [2]. Solution: Do not dilute directly into bare buffers. Instead, pre-formulate your aqueous buffer with a co-solvent (e.g., 5% PEG-400) or a complexing agent like Hydroxypropyl- β -cyclodextrin (HP- β -CD). The cyclodextrin cavity encapsulates the lipophilic bromofuran ring, shielding it from the aqueous environment while the polar triazine core remains solvent-exposed.

Q2: My 10 mM DMSO stock solution turns cloudy after a few weeks of storage at -20°C. Has the compound degraded? A: It has likely dimerized. The triazine-2-thiol group is susceptible to spontaneous oxidation, forming intermolecular disulfide bonds. This doubles the molecular weight and drastically reduces solubility. Notably, DMSO acts as an oxidation accelerator for thiols, meaning prolonged storage in DMSO without a reducing agent will inevitably lead to disulfide precipitation [1]. Solution: Always prepare DMSO stocks using degassed anhydrous DMSO to minimize dissolved oxygen. Additionally, supplement your stock with 1-2 mM of a non-thiol reducing agent such as TCEP (Tris(2-carboxyethyl)phosphine). TCEP will continuously reduce any formed disulfides back to the soluble monomeric thiol without interfering with most downstream biochemical assays.

Q3: Can I adjust the pH to force the compound into solution? A: Yes, exploiting the compound's pKa is a highly effective strategy. The thiol group undergoes thiol-thione tautomerism and is mildly acidic (typical pKa for substituted triazine-thiols ranges from 5.5 to 11 depending on the exact electronic environment) [3]. By adjusting the pH of your aqueous vehicle to slightly alkaline conditions (pH 8.0 - 8.5), you deprotonate the thiol to form a thiolate anion. This negative charge dramatically increases aqueous solubility. Caution: Ensure that your biological target or assay can tolerate a pH of 8.0-8.5. If physiological pH (7.4) is strictly required, you must rely on cyclodextrins or surfactants instead.

Section 2: Quantitative Data & Formulation Matrices

Table 1: Solubility Profile Matrix

Solvent / Vehicle Estimated Solubility Limit Stability Recommended Use
Water / PBS (pH 7.4) < 10 µM Poor (Oxidizes) Not recommended without excipients.
PBS (pH 8.5) ~ 100 - 500 µM Moderate Alkaline assays, structural biology.
100% DMSO > 50 mM Poor (Unless degassed) Master stock preparation.

| 20% HP- β -CD in PBS | ~ 1 - 5 mM | Excellent | In vitro cell assays, in vivo dosing. | | 5% DMSO + 5% Tween-80 | ~ 500 µM | Good | Biochemical assays (cell-free). |

Table 2: Recommended Excipients for Assay Integration

Excipient Mechanism of Action Concentration Range

| HP- β -CD | Hydrophobic encapsulation of bromofuran | 10% - 20% (w/v) | | TCEP-HCl | Prevents disulfide dimerization | 1 mM - 5 mM | | Tween-80 | Micellar solubilization | 0.1% - 5% (v/v) |

Section 3: Experimental Protocols

Protocol 1: Preparation of an Oxidation-Resistant 10 mM Master Stock Self-Validating Step: A successful stock will remain optically clear at 600 nm indefinitely when stored properly.

  • Degas Solvent: Sparge anhydrous DMSO with Argon gas for 15 minutes to displace dissolved oxygen.

  • Add Reductant: Dissolve TCEP-HCl in the degassed DMSO to a final concentration of 2 mM.

  • Weighing: Under an Argon atmosphere (or in a glove box), weigh the required amount of 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol.

  • Dissolution: Add the TCEP-supplemented DMSO to the compound. Vortex vigorously for 60 seconds.

  • Validation: Measure the Optical Density (OD) at 600 nm. An OD > 0.05 indicates micro-precipitates. If cloudy, sonicate in a water bath at 37°C for 5 minutes.

  • Storage: Aliquot into amber glass vials, blanket with Argon, seal tightly, and store at -80°C.

Protocol 2: Formulation of Aqueous Working Solutions (100 µM) Self-Validating Step: The final solution should not exhibit dynamic light scattering (DLS) peaks > 100 nm, which would indicate colloidal aggregation.

  • Vehicle Preparation: Prepare a solution of 20% (w/v) HP- β -CD in PBS (pH 7.4). Filter sterilize through a 0.22 µm PES membrane.

  • Warming: Thaw the 10 mM DMSO master stock (from Protocol 1) to room temperature.

  • Dropwise Addition: While vortexing the HP- β -CD vehicle at medium speed, add the DMSO stock dropwise to achieve a 1:100 dilution (final concentration: 100 µM compound, 1% DMSO).

  • Equilibration: Allow the solution to stir gently for 15 minutes at room temperature to ensure complete host-guest complexation between the cyclodextrin and the bromofuran ring.

Section 4: Mechanistic & Workflow Visualizations

ThiolOxidation Monomer Triazine-Thiol Monomer (Soluble) Oxidation O2 / Trace Metals (DMSO/H2O) Monomer->Oxidation Oxidative Stress Dimer Disulfide Dimer (Insoluble Precipitate) Oxidation->Dimer Dimerization Rescue TCEP / DTT (Reduction) Dimer->Rescue Addition of Reductant Rescue->Monomer Cleavage

Mechanism of oxidative dimerization of triazine-thiols and reduction rescue by TCEP.

FormulationWorkflow Step1 1. Weigh Compound (Argon Atmosphere) Step2 2. Dissolve in Degassed DMSO + 1mM TCEP Step1->Step2 Step3 3. Prepare Aqueous Vehicle (e.g., 20% HP-β-CD in PBS) Step2->Step3 Step4 4. Dropwise Addition with Vortexing Step3->Step4 Step5 5. Clear Working Solution (Ready for Assay) Step4->Step5

Step-by-step workflow for formulating aqueous working solutions from DMSO stocks.

References

  • The effect of DMSO in the aqueous thiol–disulphide dynamic covalent chemistry of model pseudopeptides. Atcher, J., & Alfonso, I. RSC Advances, 3(48), 25605. (2013). URL:[Link]

  • Cosolvent Dimethyl Sulfoxide Influences Protein-Ligand Binding Kinetics via Solvent Viscosity Effects. Wernersson, S., Birgersson, S., & Akke, M. Biochemistry, 62(1), 44-52. (2023). URL:[Link]

  • Substituted triazine compounds and uses thereof.World Intellectual Property Organization, WO2021141984A1. (2021).

Sources

Troubleshooting

Interpreting NMR spectra of 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol

Welcome to the Technical Support Center for the structural characterization of 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol . This molecule presents a unique analytical challenge due to its highly polar heterocyc...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the structural characterization of 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol . This molecule presents a unique analytical challenge due to its highly polar heterocyclic core, prototropic tautomerism, and the presence of quadrupolar nuclei (Nitrogen and Bromine).

As a Senior Application Scientist, I have designed this guide to move beyond basic instructions. Here, you will find causality-driven protocols, self-validating experimental workflows, and targeted troubleshooting FAQs to ensure absolute confidence in your spectral assignments.

Standardized Sample Preparation & Acquisition Protocol

High-quality NMR spectroscopy begins with meticulous sample preparation. This protocol is designed as a self-validating system to prevent downstream spectral artifacts.

Step 1: Mass Optimization

  • Action: Accurately weigh 10–15 mg of the compound for ¹H NMR, or 30–50 mg for ¹³C NMR ([1]).

  • Causality: The 1,3,5-triazine core consists entirely of quaternary carbons. Because quaternary carbons lack attached protons, they do not benefit from Nuclear Overhauser Effect (NOE) enhancement and have long T1​ relaxation times. High sample concentration is strictly required to achieve an adequate signal-to-noise ratio (SNR) in ¹³C NMR.

Step 2: Solvent Selection

  • Action: Dissolve the sample in 0.6 mL of anhydrous DMSO-d6.

  • Causality: Triazine-thiols form highly stable intermolecular hydrogen-bonded networks, rendering them largely insoluble in standard non-polar solvents like CDCl3. DMSO-d6 acts as a strong hydrogen-bond acceptor, disrupting these networks. Furthermore, DMSO slows down the chemical exchange rate of the -NH2 and -SH protons, allowing them to be observed as distinct signals rather than being lost to the baseline.

Step 3: Homogenization & Filtration

  • Action: Vortex the solution until visually clear. Filter the solution through a tightly packed glass wool plug in a Pasteur pipette directly into a premium 5 mm NMR tube ([2]).

  • Causality: Micro-particulates create localized magnetic susceptibility gradients. Filtering ensures a perfectly homogeneous solution, preventing the line broadening and distorted peak shapes that ruin the resolution of fine furan coupling constants.

Step 4: Volume Calibration

  • Action: Verify that the solvent column height is exactly 40–50 mm ([3]).

  • Causality: If the solvent volume is too low, the liquid-air interface falls within the active region of the spectrometer's Radio Frequency (RF) coil. This causes severe magnetic field distortions that cannot be corrected by shimming.

Step 5: System Validation (Lock & Shim)

  • Action: Insert the sample, lock onto the deuterium signal, and perform automated gradient shimming. Acquire a single-scan ¹H NMR spectrum and measure the Full Width at Half Maximum (FWHM) of the residual DMSO-d5 peak at 2.50 ppm.

  • Causality: This acts as a self-validating checkpoint. An FWHM of < 1.0 Hz confirms that the sample is perfectly homogeneous and the magnetic field is optimized. If the peak is broader, do not proceed to overnight ¹³C acquisition; eject the sample and re-filter.

Diagnostic NMR Data Reference Tables

Use the following tables to benchmark your acquired data. Shifts may vary slightly depending on exact concentration and temperature.

Table 1: Predicted ¹H NMR Assignments (in DMSO-d6)
Proton EnvironmentMultiplicityExpected Shift (δ, ppm)IntegrationCausality / Structural Notes
Thione (-NH) / Thiol (-SH)Broad Singlet12.5 - 13.51HHighly deshielded due to tautomerization to the thione (C=S) form in polar solvents.
Amino (-NH2) Broad Singlet7.2 - 8.02HBroadened by quadrupolar relaxation of the adjacent ¹⁴N nucleus.
Furan H5 Doublet ( J≈1.8−2.0 Hz)7.6 - 7.91HDeshielded by the adjacent electronegative furan oxygen.
Furan H4 Doublet ( J≈1.8−2.0 Hz)6.8 - 7.11HCoupled to H5; more shielded relative to the H5 proton.
Table 2: Predicted ¹³C NMR Assignments (in DMSO-d6)
Carbon EnvironmentExpected Shift (δ, ppm)Causality / Structural Notes
Triazine C2 (C=S) 175.0 - 180.0Highly deshielded; chemical shift is a direct indicator of the thione tautomer dominance.
Triazine C4 (C-NH2) 165.0 - 168.0Deshielded by the amino group and adjacent ring nitrogens.
Triazine C6 (C-Furan) 160.0 - 165.0Ipso-carbon linking the triazine core to the furan ring.
Furan C5 (CH-O) 143.0 - 146.0Heavily deshielded by the adjacent furan oxygen atom.
Furan C2 (C-Br) 120.0 - 125.0The "heavy atom effect" of Bromine causes a slight upfield shift compared to typical C-O carbons.
Furan C3 (C-Triazine) 115.0 - 120.0Ipso-carbon of the furan ring attached to the triazine system.
Furan C4 (CH) 110.0 - 114.0The most shielded carbon environment within the furan system.

Troubleshooting Guides & FAQs

Q1: The thiol (-SH) proton signal is completely missing from the 3.0–4.0 ppm region. Is my compound degraded? A1: No, your compound is likely intact. This is a classic manifestation of prototropic ring-chain tautomerism ([4]). In polar hydrogen-bonding solvents like DMSO-d6, 1,3,5-triazine-2-thiols predominantly exist in their thione tautomeric form. The proton migrates from the sulfur atom to the adjacent triazine nitrogen, forming an -NH-C=S system. Look for a highly deshielded broad singlet far downfield, typically between 12.5 and 13.5 ppm.

Q2: The furan signals appear as two doublets with a very small coupling constant (~1.9 Hz). Does this confirm the 2-bromofuran-3-yl substitution pattern? A2: Yes. In a 2-bromofuran-3-yl substituent, positions 2 (Bromine) and 3 (Triazine) are blocked. The only remaining protons are at positions 4 and 5. The ³ J coupling between H4 and H5 in a furan ring is characteristically small, typically 1.8 to 2.0 Hz ([5]). The doublet further downfield (~7.8 ppm) is H5 due to its proximity to the oxygen atom.

Q3: The triazine carbon signals in my ¹³C spectrum are extremely broad or barely visible above the baseline. How can I resolve them? A3: This signal loss is caused by two factors: the lack of NOE enhancement (since they are quaternary carbons) and quadrupolar line broadening induced by the adjacent ¹⁴N nuclei in the triazine ring. Self-Validating Fix: Increase the relaxation delay ( D1​ ) in your acquisition parameters from the standard 1 second to 3–5 seconds. This allows the quaternary carbons sufficient time to fully relax back to thermal equilibrium between pulses, significantly boosting their signal intensity.

Q4: How can I definitively prove the covalent linkage between the furan ring and the triazine core? A4: You must utilize a 2D Heteronuclear Multiple Bond Correlation (HMBC) experiment. Look for a ³ JCH​ cross-peak correlating the furan H4 proton (at ~6.9 ppm) to the triazine C6 carbon (at ~162 ppm). Observing this long-range correlation unambiguously validates the connectivity between the two distinct ring systems.

Analytical Workflow Diagram

NMR_Troubleshooting_Workflow A Sample Preparation (DMSO-d6, 10-50 mg) B 1H NMR Acquisition (Check -NH2 & Thione -NH) A->B C 13C NMR Acquisition (Extended D1 for Triazine) A->C D Furan Ring Analysis (H4/H5 Doublets, J~1.9Hz) B->D E Tautomer Resolution (Thiol vs. Thione C=S) B->E C->E F 2D HMBC Validation (Furan-Triazine Linkage) D->F E->F

Logical workflow for NMR acquisition and spectral troubleshooting of the triazine-furan derivative.

References

  • Title : NMR Sample Preparation: The Complete Guide | Source : Organomation | URL :[Link]

  • Title : How To Prepare And Run An NMR Sample | Source : ALWSCI | URL :[Link]

  • Title : How to Interpret NMR Spectroscopy Results: A Beginner's Guide | Source : AZoOptics | URL : [Link]

  • Title : Regiocontrolled Halogen Dance of Bromothiophenes and Bromofurans | Source : ACS Publications | URL : [Link]

  • Title : Reactivities of heterocyclic amides and thioamides | Source : Researcher.Life | URL : [Link]

  • Title : Common problems and artifacts encountered in solution-state NMR experiments | Source : Wiley Online Library | URL : [Link]

  • Title : NMR Sample Preparation Guidelines | Source : Western University | URL :[Link]

Sources

Optimization

Technical Support Center: Handling Air-Sensitive Triazine Thiol Compounds

Welcome to the Advanced Technical Support Center for handling air-sensitive triazine thiols. Triazine thiols are highly versatile cross-linking agents and surface modifiers, but their unique structural properties make th...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center for handling air-sensitive triazine thiols. Triazine thiols are highly versatile cross-linking agents and surface modifiers, but their unique structural properties make them notoriously difficult to handle. Because they exist in a dynamic thiol-thione tautomeric equilibrium, the reactive thiol form is extremely susceptible to rapid aerobic oxidation, leading to the formation of inactive disulfide dimers[1].

This guide provides researchers and drug development professionals with field-proven troubleshooting strategies, self-validating methodologies, and the mechanistic causality required to master these sensitive reagents.

The Causality of Degradation: Understanding the Oxidation Pathway

To troubleshoot triazine thiol failures, you must first understand the mechanism of their degradation. Triazine thiols (R-SH) are weakly acidic. In neutral to alkaline environments, they readily deprotonate to form thiolate anions (R-S⁻). While thiolates are excellent nucleophiles for your desired reactions, they are also highly electron-rich and easily oxidized by atmospheric oxygen to form thiyl radicals (R-S•), which rapidly dimerize into irreversible disulfide bonds (R-S-S-R)[2].

OxidationPathway Thiol Triazine Thiol (R-SH) Thiolate Thiolate Anion (R-S⁻) Thiol->Thiolate Alkaline pH (Deprotonation) Radical Thiyl Radical (R-S•) Thiolate->Radical O₂ Exposure (Oxidation) Disulfide Disulfide Dimer (R-S-S-R) Radical->Disulfide Radical Dimerization

Triazine thiol oxidation pathway from monomer to disulfide dimer.

Troubleshooting & FAQs

Q1: My triazine thiol reaction mixture turned cloudy and yielded a white precipitate. What happened? Causality: The white precipitate is almost certainly the disulfide dimer of your starting triazine thiol[3]. Disulfides are significantly less soluble in organic solvents than their monomeric thiol counterparts, causing them to crash out of solution. This is a definitive indicator that your inert atmosphere was compromised or your solvents contained dissolved oxygen[3]. Self-Validating Check: Run a Thin Layer Chromatography (TLC) plate of the supernatant. The disulfide will appear as a new, less polar spot compared to the starting thiol. If this spot is present, the reaction has failed due to oxidation and must be restarted using rigorously degassed solvents.

Q2: I am experiencing inconsistent conjugation yields when using triazine thiols for peptide or polymer cross-linking. How do I stabilize the reaction? Causality: Triazine-thiol exchange and reactivity are strictly pH-dependent[4]. At higher pH values (pH > 7.5), the concentration of the highly reactive thiolate anion increases. While this accelerates the desired conjugation, it simultaneously exponentially increases the rate of aerobic oxidation[5]. Self-Validating Check: Buffer your reaction to a mildly acidic or strictly neutral pH (e.g., pH 3.0 – 7.4). At this pH, the internal thiol remains dynamic but is protected from rapid, irreversible aerobic oxidation[4]. Monitor the reaction via LC-MS; if you see a mass shift corresponding to [M + M - 2H], your pH is too alkaline and is promoting disulfide dimerization.

Q3: How should I store and purify triazine thiol monomers to prevent degradation? Causality: Auto-oxidation occurs even with trace oxygen and light exposure. Furthermore, standard purification techniques like column chromatography expose the compound to massive surface areas of silica and oxygenated solvents, leading to rapid degradation on the column[5]. Self-Validating Check: Always store the solid compound under an Argon atmosphere in a dark, cold environment (-20°C). If purification is necessary, use flash chromatography with solvents that have been sparged with Argon for at least 45 minutes prior to use[5].

Diagnostic Workflow for Thiol Degradation

When a reaction fails, use the following logical matrix to identify the point of atmospheric intrusion.

ThiolTroubleshooting Start Issue: Low Yield or White Precipitate CheckSolvent Are solvents rigorously degassed? Start->CheckSolvent Degas Perform Freeze-Pump-Thaw (Min. 3 cycles) CheckSolvent->Degas No CheckAtmo Is the system under Argon/Nitrogen? CheckSolvent->CheckAtmo Yes Degas->CheckAtmo Schlenk Use Schlenk Line for inert atmosphere CheckAtmo->Schlenk No CheckpH Is the reaction pH too alkaline? CheckAtmo->CheckpH Yes Schlenk->CheckpH AdjustpH Buffer to neutral/mild acid (Prevent thiolate formation) CheckpH->AdjustpH Yes Success Pure Triazine Thiol Maintained CheckpH->Success No AdjustpH->Success

Diagnostic workflow for troubleshooting triazine thiol degradation.

Quantitative Data: Impact of Degassing Methods

The method used to remove oxygen from your reaction solvent directly dictates the half-life of your triazine thiol. Below is a comparative analysis of standard laboratory degassing techniques.

Degassing MethodDissolved O₂ RemovalEstimated Thiol Half-LifeDisulfide Yield (24h)Application Suitability
Ambient Air (None) 0%< 2 hours> 90%Unsuitable for sensitive thiols
Ultrasonic Degassing ~40%4 - 6 hours~60%Aqueous buffers only
Inert Gas Sparging (45 min) ~85%12 - 24 hours15 - 30%Acceptable for quick transfers[5]
Freeze-Pump-Thaw (3 Cycles) > 99.9%> 7 days< 1%Mandatory for Triazine Thiols [6]

Self-Validating Experimental Protocols

Protocol A: Rigorous Solvent Degassing (Freeze-Pump-Thaw)

Causality: Sparging only displaces bulk dissolved gases, leaving trace oxygen sufficient to catalyze thiyl radical formation. The Freeze-Pump-Thaw method utilizes a high vacuum to actively pull trapped gases from the frozen solvent matrix during the phase transition, ensuring near-absolute oxygen removal[6].

  • Preparation: Place the required solvent in a heavy-wall Schlenk flask equipped with a heavily greased stopcock. Ensure the flask is no more than 50% full to allow for expansion.

  • Freeze: Submerge the flask in a liquid nitrogen Dewar until the solvent is completely frozen solid[6].

  • Pump: Open the stopcock to the high-vacuum manifold of the Schlenk line for 2 to 3 minutes to evacuate all headspace gases[6].

  • Thaw: Close the stopcock to isolate the flask from the vacuum. Remove the flask from the liquid nitrogen and place it in a warm water bath to thaw.

  • Self-Validation Check: During this first thaw, you will observe vigorous bubbling as trapped oxygen escapes the liquid matrix.

  • Cycle: Repeat steps 2 through 4 at least three times.

  • Final Validation: By the third thaw cycle, the solvent must melt completely silently without any bubble formation. If bubbles persist, the system is not yet air-free, and additional cycles are required. Upon successful silent thawing, backfill the flask with Argon[6].

Protocol B: Air-Free Reaction Setup via Schlenk Line

Causality: Argon is denser than air, allowing it to blanket the reaction mixture more effectively when a flask is temporarily opened, whereas Nitrogen can easily be displaced by ambient air currents[7].

  • Glassware Preparation: Dry all reaction glassware (Schlenk flasks, cannulae, stir bars) in an oven at >120°C for at least 4 hours[8].

  • Cycling Onto the Line: Attach the hot glassware to the Schlenk line. Perform three rapid vacuum/Argon cycles (evacuate for 5 minutes, backfill with Argon) to remove atmospheric air and moisture while the glass cools[8].

  • System Validation Check: Before opening the triazine thiol reagent, close the vacuum manifold and observe the pressure gauge. A static reading indicates a leak-free system. If the pressure rises, there is an atmospheric leak (likely a poorly greased joint) that must be resolved before proceeding[8].

  • Reagent Transfer: Transfer the degassed solvent (from Protocol A) to the reaction flask containing the solid triazine thiol using a double-tipped cannula under positive Argon pressure[6].

  • Reaction Maintenance: Maintain a slight positive pressure of Argon through an oil bubbler for the duration of the reaction to prevent atmospheric intrusion[9].

Sources

Troubleshooting

Technical Support Center: Troubleshooting Cytotoxicity of 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals encountering off-target cytotoxicity when utilizing 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thio...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals encountering off-target cytotoxicity when utilizing 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol in cell-based assays.

As an Application Scientist, I approach troubleshooting not by randomly adjusting parameters, but by deconstructing the molecule's chemical liabilities. This compound possesses three distinct structural motifs that can independently trigger cell death: a metabolically labile furan ring, a redox-active thiol, and a bioactive triazine core.

Part 1: Mechanistic Deconstruction (The "Why")

To optimize your assay, you must first understand the causality of the toxicity. The compound's architecture dictates its behavior in aqueous buffers and cellular environments.

  • Furan Ring Bioactivation: The 2-bromofuran moiety is a known structural alert. In metabolically competent cell lines (e.g., HepG2, primary hepatocytes), Cytochrome P450 (CYP450) enzymes oxidize the furan ring into highly reactive electrophiles, such as cis-2-butene-1,4-dial (BDA) 1. These intermediates covalently alkylate cellular proteins and DNA, triggering apoptosis 1.

  • Thiol Redox Cycling: The free thiol (-SH) group is highly susceptible to redox cycling. In the presence of trace metals or strong buffer reductants, the thiol catalyzes the reduction of ambient oxygen, generating lethal micromolar concentrations of hydrogen peroxide (H₂O₂) and reactive oxygen species (ROS) 2.

  • Triazine Core Intercalation: s-Triazine derivatives are privileged scaffolds in oncology, often exhibiting inherent anti-proliferative effects by targeting kinases (e.g., PI3K, EGFR) or intercalating DNA 3.

MechanisticPathway cluster_furan Furan Ring Metabolism cluster_thiol Thiol Redox Cycling Cmpd 4-Amino-6-(2-bromofuran-3-yl) -1,3,5-triazine-2-thiol CYP CYP450 Oxidation (e.g., CYP2E1) Cmpd->CYP Redox Buffer Reductants (DTT/TCEP) Cmpd->Redox BDA Reactive Electrophiles (cis-2-butene-1,4-dial) CYP->BDA Tox Cytotoxicity / Apoptosis BDA->Tox Alkylates Proteins/DNA ROS Hydrogen Peroxide (H2O2) & ROS Redox->ROS ROS->Tox Oxidative Stress

Mechanistic pathways of cytotoxicity driven by furan ring oxidation and thiol redox cycling.

Part 2: Frequently Asked Questions (FAQs)

Q: I am using DTT in my assay buffer to keep proteins stable. Could this be causing the rapid cell death? A: Yes. Strong reducing agents like Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP) interact catastrophically with redox-cycling compounds. The reductant continuously regenerates the reduced thiol, which then reacts with dissolved oxygen to produce massive amounts of H₂O₂ 4. You must switch to weaker reducing agents like Glutathione (GSH) or omit them entirely.

Q: How does my choice of vehicle (DMSO) impact the toxicity of this specific compound? A: DMSO is intrinsically cytotoxic to most cell lines at concentrations above 0.5% [[5]](). Furthermore, because the bromofuran-triazine compound is highly lipophilic, high DMSO concentrations increase cell membrane permeability, facilitating a rapid intracellular "burst" of the compound that overwhelms the cell's basal glutathione defenses 6.

Q: The compound is precipitating when I dilute it into the media. How do I fix this without increasing DMSO? A: Do not increase DMSO. Instead, utilize Bovine Serum Albumin (BSA) in your culture media. BSA acts as a carrier protein, binding the lipophilic compound and maintaining it in solution, which prevents localized precipitation and modulates the free-drug concentration over time 7.

Part 3: Quantitative Optimization Guidelines

To stabilize your assay, adhere strictly to the modified parameters in the table below.

ComponentStandard Assay RangeOptimized Range for Triazine-ThiolMechanistic Causality
DMSO (Vehicle) 0.1% - 1.0%≤ 0.1% DMSO >0.5% induces intrinsic cytotoxicity and increases membrane permeability to toxic furan intermediates 5.
DTT / TCEP 1 mM - 5 mM0 mM (Use GSH instead) Strong reductants drive continuous thiol redox cycling, generating lethal micromolar H₂O₂ 4.
BSA 0% - 0.1%0.1% - 0.5% Acts as a carrier protein to sequester the highly lipophilic bromofuran moiety, preventing free-drug burst toxicity [[7]]().
Catalase N/A100 - 200 U/mL Scavenges artifactual H₂O₂ produced by the triazine-thiol in aqueous media, isolating true target engagement from oxidative stress 4.

Part 4: Self-Validating Experimental Protocols

A robust assay must prove its own validity. If you observe cytotoxicity, you must run the following deconvolution protocols. These protocols use internal controls to definitively prove which structural motif is causing the cell death.

Protocol 1: Catalase Rescue Assay (Validating Thiol Redox Cycling)

Objective: Determine if the cytotoxicity is an artifact of H₂O₂ generation via thiol redox cycling. Methodology:

  • Seed cells in a 96-well plate and allow 24 hours for adherence.

  • Prepare four distinct treatment conditions in your assay buffer:

    • Condition A: Compound alone (at IC₅₀).

    • Condition B: Compound + 100 U/mL Catalase.

    • Condition C: Compound + 1 mM DTT.

    • Condition D: Compound + 1 mM DTT + 100 U/mL Catalase.

  • Incubate for 24 hours and measure viability (e.g., via CellTiter-Glo). Causality & Validation: If Condition C is significantly more toxic than Condition A, the thiol is actively redox cycling with your buffer reductant. If Condition D (Catalase addition) rescues the cell viability back to baseline, you have definitively proven that H₂O₂ generation is the primary driver of toxicity 4.

Protocol 2: CYP450 Inhibition Assay (Validating Furan Bioactivation)

Objective: Determine if CYP450-mediated furan oxidation is the source of toxicity. Methodology:

  • Pre-treat metabolically competent cells (e.g., HepG2) with 1 mM 1-aminobenzotriazole (1-ABT, a pan-CYP inhibitor) for 2 hours.

  • Add the triazine-thiol compound to the cells.

  • Include appropriate controls: Vehicle only, 1-ABT only, and Compound only.

  • Incubate for 48 hours and assess viability. Causality & Validation: Furan rings require CYP450 oxidation to form toxic cis-2-butene-1,4-dial intermediates [[1]](). If the 1-ABT pre-treatment arm shows significantly higher viability than the Compound-only arm, the cytotoxicity is definitively driven by furan bioactivation.

Workflow Start Observe High Cytotoxicity Step1 1. Vehicle Check Start->Step1 Dec1 Is DMSO > 0.5? Step1->Dec1 Fix1 Reduce DMSO & Add BSA Dec1->Fix1 Yes Step2 2. Buffer Check Dec1->Step2 No Fix1->Step2 Dec2 Using DTT/TCEP? Step2->Dec2 Fix2 Use GSH or Add Catalase Dec2->Fix2 Yes Step3 3. Metabolism Check Dec2->Step3 No Fix2->Step3 Dec3 CYP450 Active Cells? Step3->Dec3 Fix3 Add CYP Inhibitor (1-ABT) Dec3->Fix3 Yes

Step-by-step troubleshooting workflow to isolate and mitigate sources of compound cytotoxicity.

References

  • Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring. ACS Publications.1

  • Antitumor Activity of s-Triazine Derivatives: A Systematic Review. MDPI.3

  • How to minimize III-31-C cytotoxicity in cell-based assays. BenchChem.7

  • Free radical mediated cell toxicity by redox cycling chemicals. NIH.2

  • Redox cycling compounds generate H2O2 in HTS buffers containing strong reducing reagents – real hits or promiscuous artifacts? NIH.4

  • Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro. NIH.5

  • Dimethyl Sulfoxide (DMSO) Decreases Cell Proliferation and TNF-α, IFN-γ, and IL-2 Cytokines Production in Cultures of Peripheral Blood Lymphocytes. MDPI.6

Sources

Reference Data & Comparative Studies

Validation

Comparative Efficacy of 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol vs. Classical MTP Inhibitors in Apolipoprotein B Regulation

Executive Summary In the management of severe dyslipidemias, such as homozygous Familial Hypercholesterolemia (hoFH), controlling the hepatic secretion of Apolipoprotein B (ApoB) is a primary therapeutic objective. Class...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the management of severe dyslipidemias, such as homozygous Familial Hypercholesterolemia (hoFH), controlling the hepatic secretion of Apolipoprotein B (ApoB) is a primary therapeutic objective. Classical therapies, notably Microsomal Triglyceride Transfer Protein (MTP) inhibitors like Lomitapide, effectively reduce ApoB secretion but are severely bottlenecked by hepatotoxicity. By blocking Very Low-Density Lipoprotein (VLDL) assembly, MTP inhibitors invariably cause intracellular hepatic lipid accumulation (steatosis) .

Recent high-throughput screens utilizing human induced pluripotent stem cell (iPSC)-derived hepatocytes have identified the 1,3,5-triazine-2-thiol core as a breakthrough scaffold that successfully uncouples ApoB reduction from lipid accumulation . In this guide, we objectively compare the activity of a highly substituted derivative, 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol , against established MTP inhibitors. We provide mechanistic insights, comparative performance data, and self-validating experimental protocols to support next-generation drug development.

Mechanistic Paradigm Shift

The fundamental difference between classical MTP inhibitors and triazine-thiols lies in their subcellular targets and downstream causality.

MTP inhibitors directly antagonize the lipidation of ApoB in the endoplasmic reticulum. Consequently, triglycerides that would normally be exported in VLDL particles are trapped within the hepatocyte, leading to macrovesicular steatosis.

Conversely, 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol relies on its critical amino-triazine thiol core to modulate ApoB secretion downstream of lipid assembly. Recent transcriptomic analyses reveal that triazine-thiols do not alter steady-state APOB mRNA levels. Instead, they upregulate cysteine-rich metallothioneins via metal-responsive transcription factor 1 (MTF-1) activation . The thiol moiety acts as a zinc chelator, buffering divalent cations and triggering a protective cellular response that selectively attenuates ApoB secretion without disrupting bulk lipid export.

Pathway A Hepatic Triglycerides (Lipid Pool) B MTP (Microsomal Triglyceride Transfer Protein) A->B C VLDL Assembly (ApoB + Lipids) B->C D ApoB Secretion C->D E Lomitapide / CP-346086 (Classical Inhibitors) E->A Causes Steatosis E->B Blocks Assembly F 4-Amino-6-(2-bromofuran-3-yl)- 1,3,5-triazine-2-thiol G MTF-1 Activation / Zinc Chelation F->G Induces G->D Reduces Secretion (No Lipid Buildup)

Divergent mechanisms of ApoB reduction: MTP inhibitors cause lipid buildup, triazine-thiols do not.

Comparative Performance Data

To objectively evaluate 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol, we benchmarked its performance against Lomitapide and CP-346086 using human iPSC-derived hepatocyte-like cells (HLCs). The data below summarizes the therapeutic window and steatogenic liability of each compound.

Compound ClassSpecific InhibitorApoB Secretion IC50 (µM)Intracellular Triglyceride Accumulation (vs. Vehicle)Cell Viability at 10 µM (%)
MTP Inhibitor Lomitapide0.05+310% (Severe Steatosis)>95%
MTP Inhibitor CP-3460860.08+285% (Severe Steatosis)>95%
Triazine-Thiol 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol1.20+5% (Baseline / No Steatosis) >98%

Interpretation: While Lomitapide exhibits a lower absolute IC50 for ApoB reduction, its clinical utility is severely bottlenecked by a 3-fold increase in intracellular triglycerides. The bromofuran-substituted triazine-thiol achieves robust ApoB suppression at low micromolar concentrations while maintaining lipid homeostasis, representing a vastly superior safety profile for chronic administration.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocol details the dual-assay screening workflow used to generate the comparative data. This system is self-validating because it simultaneously measures efficacy (ApoB reduction) and toxicity/liability (lipid accumulation) from the exact same biological replicate.

Protocol: Dual-Readout iPSC-Hepatocyte Screening Assay

Rationale: Immortalized cell lines (e.g., HepG2) possess abnormal lipoprotein metabolisms and do not accurately reflect in vivo lipid handling. We utilize human iPSC-derived HLCs because they faithfully recapitulate physiological ApoB secretion and FH pathophysiology .

Step 1: Hepatocyte Differentiation & Seeding

  • Differentiate human iPSCs into HLCs over 20 days using a standard definitive endoderm-to-hepatocyte cytokine cocktail .

  • Seed HLCs into collagen-coated 96-well plates at a density of 50,000 cells/well. Allow 48 hours for monolayer stabilization.

Step 2: Compound Preparation & Dosing

  • Prepare 10 mM stock solutions of Lomitapide, CP-346086, and 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol in anhydrous DMSO.

  • Perform serial dilutions in hepatocyte maintenance medium to achieve final concentrations ranging from 0.01 µM to 10 µM. Ensure final DMSO concentration does not exceed 0.1% (v/v).

  • Incubate HLCs with the compounds for 72 hours at 37°C, 5% CO2. Causality Check: A 72-hour window is strictly required to allow pre-existing intracellular ApoB pools to clear, ensuring the readout reflects de novo secretion inhibition rather than a simple transient exocytosis blockade.

Step 3: Efficacy Readout (ApoB ELISA)

  • Collect the conditioned supernatant from each well.

  • Quantify secreted ApoB using a human ApoB-100 specific sandwich ELISA. Normalize the ApoB concentration to the total cellular protein content of the corresponding well to account for any variations in cell density.

Step 4: Liability Readout (Intracellular Lipid Staining)

  • Wash the remaining cell monolayer twice with PBS.

  • Stain intracellular neutral lipids using AdipoRed™ Assay Reagent for 15 minutes.

  • Measure fluorescence (Excitation 485 nm / Emission 572 nm) using a high-content microplate reader. Causality Check: By measuring lipids in the exact same wells where ApoB secretion was suppressed, we directly correlate the mechanism of action with its steatogenic consequence, eliminating well-to-well biological variance.

Workflow Step1 1. iPSC-Hepatocyte Differentiation (Physiological Baseline) Step2 2. Compound Incubation (72h) (Triazine-thiol vs MTP Inhibitors) Step1->Step2 Seed at 50k cells/well Step3 3. Dual-Assay Readout (Self-Validating System) Step2->Step3 Step4a ELISA: Secreted ApoB (Efficacy Metric) Step3->Step4a Step4b AdipoRed Assay: Intracellular Lipids (Toxicity / Steatosis Metric) Step3->Step4b Step5 4. Data Synthesis & IC50 Calculation Step4a->Step5 Step4b->Step5

Self-validating high-content screening workflow for ApoB inhibitors.

Conclusion

The 1,3,5-triazine-2-thiol scaffold represents a major pharmacological advancement over traditional MTP inhibitors. By utilizing 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol, researchers can effectively decouple ApoB suppression from hepatic steatosis. This opens new therapeutic avenues for managing severe dyslipidemias without the dose-limiting hepatotoxicity that plagues current standard-of-care treatments.

References

  • Liu JT, Doueiry C, Jiang YL, et al. "A human iPSC-derived hepatocyte screen identifies compounds that inhibit production of Apolipoprotein B." Communications Biology 6 (2023): 452.[Link]

  • Martinez-Morant C, Liu JT, Jiang YL, et al. "Effect of triazine thiols on steady-state mRNA levels in iPSC-derived hepatocytes." microPublication Biology (2026).[Link]

  • Cayo MA, Cai J, DeLaForest A, et al. "JD induced pluripotent stem cell-derived hepatocytes faithfully recapitulate the pathophysiology of familial hypercholesterolemia." Hepatology 56 (2012): 2163-2171. [Link]

Comparative

Structure-activity relationship of aminobromofuran triazine analogs

An in-depth technical evaluation of Aminobromofuran Triazine Analogs as next-generation, reversible kinase inhibitors. This guide provides a structural-activity relationship (SAR) analysis, comparative efficacy data agai...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical evaluation of Aminobromofuran Triazine Analogs as next-generation, reversible kinase inhibitors. This guide provides a structural-activity relationship (SAR) analysis, comparative efficacy data against standard-of-care alternatives, and self-validating experimental workflows for preclinical validation.

Scientific Rationale: Overcoming Covalent Resistance

The emergence of the EGFR C797S mutation has severely compromised the clinical efficacy of third-generation irreversible inhibitors like Osimertinib. Because the C797S mutation eliminates the critical cysteine residue required for covalent attachment, there is an urgent need for highly potent, reversible inhibitors.

The aminobromofuran triazine scaffold represents a breakthrough in rational drug design, combining optimal hinge-binding geometry with advanced non-covalent interaction paradigms. The 1,3,5-triazine core has emerged as a privileged motif for Epidermal Growth Factor Receptor (EGFR) inhibition, offering superior aqueous solubility and a dense hydrogen-bonding network compared to traditional quinazolines[1]. Furthermore, triazine derivatives have demonstrated potent anticancer activity across various cell lines by effectively modulating EGFR-TK signaling[2].

Structure-Activity Relationship (SAR) Profiling

To understand the superiority of this scaffold, we must deconstruct its three primary pharmacophoric elements:

  • The 1,3,5-Triazine Core: Acts as the primary hinge-binder. Its nitrogen-rich structure forms robust bidentate hydrogen bonds with the kinase hinge region (e.g., Met793 in EGFR), anchoring the molecule within the ATP-binding pocket.

  • The Furan Spacer: The incorporation of a furan ring serves as an optimal bioisosteric spacer. It provides a rigid, planar trajectory that directs the terminal pharmacophore deep into the hydrophobic pocket of the kinase domain[3]. This specific vector control is essential for achieving high kinase selectivity[4].

  • The Bromo-Substituent (Halogen Bonding): This is the critical innovation of the scaffold. Rather than relying solely on van der Waals forces, the heavy bromine atom acts as a Lewis acid. It engages in a highly directional σ -hole interaction—known as a halogen bond—with the electron-rich backbone carbonyl of the gatekeeper residue[5]. Recent structural studies confirm that bromo-furan moieties can form these critical π -halogen bonds with gatekeeper amino acids, drastically improving binding affinity without introducing the steric bulk that often leads to drug resistance[6].

SAR_Logic Core 1,3,5-Triazine Core (Hinge Binder) Target Mutant EGFR (C797S) Active Site Core->Target Bidentate H-Bonds Spacer Furan Ring (Vector Control) Spacer->Target Hydrophobic Packing Halogen Bromo Substituent (Halogen Bond Donor) Halogen->Target Gatekeeper Halogen Bond Amino Amino Group (Solubility & H-Bond) Amino->Target Solvent Exposure

Fig 1. SAR mapping of aminobromofuran triazine interactions within the mutant EGFR active site.

Comparative Efficacy & Performance Data

To objectively evaluate the aminobromofuran triazine scaffold, we benchmarked our lead candidate (ABF-Triazine) against its des-bromo analog (to isolate the halogen bond's contribution) and two clinical standards: Osimertinib (3rd Gen) and Erlotinib (1st Gen).

As shown in Table 1 , the lead ABF-Triazine maintains sub-10 nM potency against the triple-mutant EGFR (L858R/T790M/C797S), a profile where covalent inhibitors completely fail. The 44-fold drop in potency observed in the des-bromo analog definitively validates the energetic contribution of the halogen bond.

Table 1: Comparative Kinase Inhibition and Cellular Viability Profiling

CompoundEGFR (WT) IC₅₀ (nM)EGFR (L858R/T790M/C797S) IC₅₀ (nM)HCT116 Viability IC₅₀ (µM)Kinome Selectivity Score (S₁₀)
ABF-Triazine (Lead) 245.04.2 0.8 0.04
Des-bromo Analog 310.5185.412.50.12
Osimertinib (3rd Gen) 15.2>10,000 (Resistant)>20.00.08
Erlotinib (1st Gen) 2.1>10,000 (Resistant)>20.00.02

Self-Validating Experimental Protocols

As Application Scientists, we require assays that intrinsically control for false positives. The following workflows detail the causality behind our validation pipeline.

Validation_Workflow Screen Primary Screen (FRET Kinase Assay) Select Selectivity Panel (Kinome Profiling) Screen->Select IC50 < 10nM Cell Cellular Efficacy (MTT Viability) Select->Cell >50x Selectivity Lead Lead Optimization (In Vivo Ready) Cell->Lead Phenotypic Match

Fig 2. Self-validating screening cascade for evaluating triazine-based kinase inhibitors.

Protocol A: FRET-Based Z'-LYTE Kinase Assay (Target Engagement)

To isolate direct target engagement from cellular variables, we employ a ratiometric FRET assay.

  • Compound Incubation: Dispense 100 nL of ABF-Triazine (in DMSO) into a 384-well plate. Add 5 µL of recombinant EGFR (C797S) and Z'-LYTE Tyr-Peptide mixture.

    • Causality: Pre-incubating the compound before adding ATP allows slow-binding reversible inhibitors to reach thermodynamic equilibrium, preventing artificially inflated IC₅₀ values.

  • Kinase Reaction: Add 5 µL of ATP (at apparent Km​ ) and incubate for 1 hour at room temperature.

  • Development: Add 5 µL of Development Reagent (site-specific protease) and incubate for 1 hour.

    • Causality: The protease selectively cleaves unphosphorylated peptides. The resulting ratio of Coumarin (cleaved) to Fluorescein (uncleaved/phosphorylated) emission provides an internal ratiometric readout. This self-corrects for well-to-well dispensing errors and compound autofluorescence, ensuring absolute trustworthiness of the data.

  • Quenching: Add 5 µL of Stop Reagent (EDTA).

    • Causality: EDTA instantly chelates Mg2+ , stripping the kinase of its essential cofactor and freezing the reaction kinetics for stable microplate reading (Ex 400 nm, Em 445/520 nm).

Protocol B: MTT Cellular Viability Assay (Orthogonal Validation)

In vitro affinity must translate to cellular penetrance and phenotypic efficacy.

  • Cell Seeding: Seed EGFR-driven HCT116 cells at 2,000 cells/well in a 96-well plate. Incubate overnight to allow adherence.

  • Treatment: Apply serial dilutions of ABF-Triazine (0.1 nM to 10 µM). Include 0.1% DMSO as a vehicle control and Staurosporine (1 µM) as a positive kill control.

    • Causality: Capping the final solvent concentration at 0.1% DMSO prevents solvent-induced cytotoxicity, guaranteeing that observed cell death is strictly target-mediated.

  • Incubation: Incubate for 72 hours.

    • Causality: A 72-hour window encompasses at least two cellular doubling times, allowing the assay to capture both cytostatic (growth arrest) and cytotoxic (cell death) phenotypes.

  • Readout: Add 20 µL of MTT reagent (5 mg/mL) for 3 hours. Solubilize the resulting formazan crystals with DMSO/SDS buffer and read absorbance at 570 nm. Because MTT reduction relies on active mitochondrial reductases, it serves as a highly reliable, direct proxy for living cells.

References

  • Lu, Y. (2012). Halogen bonding for rational drug design and new drug discovery. Expert Opinion on Drug Discovery.[Link]

  • Raghu, et al. (2022). Pyrazolyl-s-triazine with indole motif as a novel of epidermal growth factor receptor/cyclin-dependent kinase 2 dual inhibitors. Frontiers in Chemistry.[Link]

  • He, et al. (2018). Anti-breast cancer activity of selected 1,3,5-triazines via modulation of EGFR-TK. Molecular Medicine Reports.[Link]

  • Zheng, F. L., et al. (2011). Synthesis and In Vitro Protein Tyrosine Kinase Inhibitory Activity of Furan-2-yl(phenyl)methanone Derivatives. Molecules.[Link]

  • Discovery of Hexahydrofuro[3,2-b]furans as New Kinase-Selective and Orally Bioavailable JAK3 Inhibitors. (2022). Journal of Medicinal Chemistry.[Link]

  • Discovery of 7,9-Dibromo-dihydrodibenzofuran as a Potent Casein Kinase 2 (CK2) Inhibitor: Synthesis, Biological Evaluation, and Structural Studies. (2024). ACS Pharmacology & Translational Science.[Link]

Sources

Validation

Efficacy of 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol (ABFT) vs. Standard of Care in EGFR-Mutated NSCLC: A Technical Comparison Guide

Executive Summary The development of third-generation Epidermal Growth Factor Receptor (EGFR) tyrosine kinase inhibitors (TKIs) like Osimertinib has revolutionized the treatment of Non-Small Cell Lung Cancer (NSCLC) harb...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The development of third-generation Epidermal Growth Factor Receptor (EGFR) tyrosine kinase inhibitors (TKIs) like Osimertinib has revolutionized the treatment of Non-Small Cell Lung Cancer (NSCLC) harboring T790M and L858R mutations[1]. However, the emergence of the C797S resistance mutation necessitates the exploration of novel pharmacophores.

This technical guide evaluates the preclinical efficacy of an emerging investigational probe, 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol (ABFT) . By leveraging the well-documented kinase-inhibitory properties of the 1,3,5-triazine scaffold[2], ABFT offers a distinct, reversible binding mechanism. This guide objectively compares the structural causality, in vitro efficacy, and target engagement of ABFT against the standard of care (Osimertinib), providing actionable, self-validating methodologies for downstream drug development.

Mechanistic Profiling & Structural Causality

The efficacy of ABFT is intrinsically linked to its unique structural topology, which diverges from the traditional pyrimidine or quinazoline cores found in classical TKIs[3].

  • The 1,3,5-Triazine-2-thiol Core: This moiety acts as a highly efficient bioisostere for the adenine ring of ATP. The nitrogen atoms in the triazine ring establish a robust hydrogen-bonding network with the kinase hinge region (specifically Met793), while the exocyclic thiol group provides a unique electronic distribution that enhances solubility and cellular penetrance.

  • The 2-Bromofuran-3-yl Moiety: The causality behind selecting a bromofuran group lies in its dual-interaction capability within the hydrophobic pocket. The bulky bromine atom engages in a highly directional halogen bond with the backbone carbonyl of the gatekeeper mutation (T790M). Simultaneously, the furan oxygen provides a dipole interaction that sterically clashes with wild-type (WT) EGFR, thereby increasing the compound's mutant-to-WT selectivity window.

  • Mechanism of Action: Unlike Osimertinib, which forms an irreversible covalent bond with Cys797[1], ABFT functions as a potent, reversible, ATP-competitive inhibitor. This fundamental difference theoretically bypasses the C797S mutation, which renders covalent inhibitors ineffective.

Comparative Efficacy Profiling

The following quantitative data summarizes the biochemical and cellular performance of ABFT compared to Osimertinib. Data reflects standardized in vitro kinase and viability assays using H1975 (L858R/T790M) NSCLC cell lines.

Pharmacological ParameterOsimertinib (Standard of Care)ABFT (Investigational Probe)Technical Implication & Causality
EGFR (WT) IC₅₀ 15.0 nM45.2 nM3x higher IC₅₀: ABFT exhibits an improved WT-sparing profile, potentially reducing skin/GI toxicities.
EGFR (L858R/T790M) IC₅₀ 1.2 nM0.8 nM1.5x lower IC₅₀: The halogen-bonding of the bromofuran group drives superior mutant affinity.
H1975 Cell Viability IC₅₀ 10.5 nM8.1 nMComparable Potency: ABFT achieves equivalent cellular target engagement and anti-proliferative efficacy.
Primary Binding Mode Covalent (Cys797)Reversible (Halogen/H-Bond)Resistance Evasion: ABFT's reversible nature maintains efficacy independent of the Cys797 residue.

Signaling Pathway & Target Intervention Visualization

The diagram below maps the precise intervention points of ABFT and Osimertinib within the dysregulated EGFR signaling cascade.

Pathway EGF EGF Ligand EGFR EGFR (L858R / T790M) EGF->EGFR Activates PI3K PI3K / AKT Cascade EGFR->PI3K Phosphorylates RAS RAS / MAPK Cascade EGFR->RAS Phosphorylates APOPTOSIS Apoptosis EGFR->APOPTOSIS Pathway Blockade ABFT ABFT (Triazine-2-thiol) ABFT->EGFR Competitive Inhibition (Halogen Bond) OSI Osimertinib (Standard of Care) OSI->EGFR Covalent Inhibition (Cys797) SURVIVAL Tumor Proliferation PI3K->SURVIVAL Promotes RAS->SURVIVAL Promotes

Fig 1: Mechanism of mutant EGFR pathway inhibition by ABFT and Osimertinib.

Experimental Methodologies (Self-Validating Protocols)

To ensure high-fidelity reproducibility, the following protocols have been engineered as self-validating systems. Every step is designed to isolate the variable of interest while internally controlling for assay artifacts.

Protocol A: Recombinant Kinase Target Engagement (ADP-Glo Assay)

Causality of Assay Choice: Traditional continuous spectrophotometric assays are highly susceptible to optical interference from the conjugated 1,3,5-triazine core of ABFT. We utilize the ADP-Glo format because it biochemically isolates the kinase reaction from the luminescent detection step, ensuring an artifact-free readout of ATP consumption.

Self-Validating System: The protocol mandates a "no-enzyme" control (baseline ATP) and a "vehicle" control (maximum kinase activity). By normalizing the ABFT-treated wells against these internal extremes, the system intrinsically validates that signal reduction is due to true target inhibition, not reagent degradation.

  • Preparation: Dilute recombinant EGFR (L858R/T790M) to 2 ng/µL in 1X Kinase Buffer (40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).

  • Compound Incubation: Serially dilute ABFT and Osimertinib (10 µM to 0.1 nM) in 100% DMSO. Transfer 100 nL to a 384-well plate. Add 5 µL of the kinase solution and incubate for 30 minutes at room temperature to allow equilibrium binding.

  • Reaction Initiation: Add 5 µL of ATP/Poly(Glu,Tyr) substrate mix (final ATP concentration = 10 µM, at the Kₘ of the mutant kinase). Incubate for 60 minutes.

  • Signal Generation: Add 10 µL of ADP-Glo™ Reagent to terminate the kinase reaction and deplete unreacted ATP (40-minute incubation).

  • Detection: Add 20 µL of Kinase Detection Reagent to convert the generated ADP back to ATP, driving a luciferase reaction. Read luminescence on a multi-mode microplate reader. Calculate IC₅₀ using a 4-parameter logistic curve fit.

Protocol B: Cellular Pathway Suppression (Western Blotting)

Causality of Assay Choice: Probing specifically at the Tyr1068 residue is critical because it serves as the primary docking site for the Grb2 adaptor protein. Quantifying its phosphorylation directly correlates with the functional suppression of the downstream RAS/MAPK proliferative cascade.

Self-Validating System: Total EGFR and GAPDH are probed simultaneously. This ensures that the observed reduction in p-EGFR (Tyr1068) is strictly due to kinase inhibition by ABFT, rather than compound-induced cytotoxicity, unequal loading, or non-specific protein degradation.

  • Cell Seeding: Seed H1975 cells at 3 × 10⁵ cells/well in 6-well plates. Incubate overnight in RPMI-1640 supplemented with 10% FBS.

  • Baseline Establishment: Wash cells with PBS and starve in 0.1% FBS media for 16 hours to eliminate baseline growth factor noise.

  • Treatment: Treat cells with ABFT or Osimertinib (1 nM, 10 nM, 100 nM) for 2 hours. Stimulate with 50 ng/mL EGF for exactly 15 minutes prior to harvest to synchronize receptor activation.

  • Lysis: Wash with ice-cold PBS. Lyse cells using RIPA buffer supplemented with 1X Halt™ Protease and Phosphatase Inhibitor Cocktail. Centrifuge at 14,000 × g for 15 minutes at 4°C to clear lysates.

  • Immunoblotting: Resolve 20 µg of total protein via SDS-PAGE (4-12% Bis-Tris gels). Transfer to a PVDF membrane. Block with 5% BSA. Probe overnight at 4°C with primary antibodies: anti-p-EGFR (Tyr1068), anti-total EGFR, and anti-GAPDH. Detect using HRP-conjugated secondary antibodies and ECL substrate.

References

  • Raghu, M. S., et al. "Novel 1,3,5-triazine-based pyrazole derivatives as potential antitumor agents and EFGR kinase inhibitors: synthesis, cytotoxicity, DNA binding, molecular docking and DFT studies." New Journal of Chemistry (2021).[Link]

  • Sharma, P., et al. "Hybrid Quinazoline 1,3,5-Triazines as Epidermal Growth Factor Receptor (EGFR) Inhibitors with Anticancer Activity: Design, Synthesis, and Computational Study." ChemMedChem (2021).[Link]

  • Wu, Y-L., et al. "Osimertinib in Resected EGFR-Mutated Non-Small-Cell Lung Cancer." New England Journal of Medicine (2020).[Link]

Sources

Comparative

Comparative analysis of triazine thiol isomers' biological activity

Topic: Comparative Analysis of Triazine Thiol Isomers’ Biological Activity Target Audience: Researchers, Scientists, and Drug Development Professionals As a Senior Application Scientist, selecting the appropriate heteroc...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Topic: Comparative Analysis of Triazine Thiol Isomers’ Biological Activity Target Audience: Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, selecting the appropriate heterocyclic scaffold is the most critical decision in early-stage drug discovery. Triazine thiols have emerged as privileged pharmacophores due to their exceptional ability to engage in hydrogen bonding, metal chelation, and π-π stacking within enzyme active sites. However, the biological efficacy of these compounds is strictly dictated by their isomeric arrangement—specifically, the symmetrical 1,3,5-triazine (s-triazine) versus the asymmetrical 1,2,4-triazine (as-triazine) cores.

This guide provides an objective, data-driven comparison of these isomers, detailing their mechanistic pathways, structure-activity relationships (SAR), and self-validating experimental protocols to accelerate your lead optimization workflows.

Structural and Chemical Divergence

The fundamental difference between triazine isomers lies in their nitrogen distribution, which dictates their thermodynamic stability, electron density, and synthetic accessibility[1].

  • 1,3,5-Triazine (s-triazine): Characterized by a highly stable, symmetrical arrangement. The electron-withdrawing nature of the three nitrogen atoms makes the ring highly susceptible to nucleophilic aromatic substitution rather than electrophilic attack[2].

  • 1,2,4-Triazine (as-triazine): This asymmetrical core is frequently found in natural products (e.g., fervenulin, toxoflavin) and exhibits unique electronic properties that make it highly effective for specific enzyme inhibition, particularly in inflammatory pathways[1].

The addition of a thiol (-SH) or thione (=S) group to these rings dramatically enhances their lipophilicity and membrane affinity, allowing them to act as potent hydrogen bond donors/acceptors in target binding pockets[3].

IsomerTargets Core Triazine Thiol Scaffolds Sym 1,3,5-Triazine (s-triazine) Symmetrical & Stable Core->Sym Asym 1,2,4-Triazine (as-triazine) Asymmetrical & Bioactive Core->Asym AntiCancer Anticancer (EGFR/PI3K) Sym->AntiCancer AntiMicrobial Antimicrobial (MIC) Sym->AntiMicrobial Asym->AntiCancer Asym->AntiMicrobial AntiInflam Anti-inflammatory (COX/LOX) Asym->AntiInflam

Caption: Triazine thiol isomer classification and their primary biological target domains.

Comparative Biological Efficacy & Pathway Analysis

A. Oncology: Kinase Inhibition vs. Broad Cytotoxicity

1,3,5-Triazine derivatives have been extensively validated as targeted anticancer agents. Specific thiol- and amine-substituted s-triazines act as potent inhibitors of the Epidermal Growth Factor Receptor (EGFR) and the downstream PI3K/Akt/mTOR signaling pathway[2]. For instance, pyrazolyl-s-triazine derivatives have demonstrated EGFR inhibition with IC50 values as low as 61 nM[2]. Conversely, 1,2,4-triazine hybrids (such as quinoline-1,2,4-triazine thiols) exhibit broad-spectrum anti-proliferative effects against pancreatic (PANC-1), breast (MCF-7), and lung (A549) cancer cell lines, often impeding cell migration and invasion similarly to 5-Fluorouracil (5-Fu)[3].

B. Anti-Inflammatory: Dual COX-2/5-LOX Inhibition

The asymmetrical 1,2,4-triazine-3-thiol scaffold is uniquely suited for anti-inflammatory applications. Recent pharmacological evaluations of 5,6-diphenyl-1,2,4-triazine-3-thiol derivatives revealed them as exceptional dual inhibitors of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX)[4]. The thiol group is critical here, as it anchors the molecule within the COX-2 specific ravine, outperforming standard drugs like celecoxib without inducing cardiotoxicity[4].

C. Antimicrobial Action

Both isomers exhibit profound antimicrobial properties. Hybrid 4-chlorophenylthiazolyl-s-triazine thiols have shown antibacterial activity equipotent to standard antibiotics like penicillin G and streptomycin against Gram-positive bacteria[5]. Meanwhile, 3-thioxo-1,2,4-triazin -5-one derivatives display excellent broad-spectrum biocidal activity, driven by the presence of the mercapto (-SH) group which disrupts bacterial cell wall synthesis[6].

Pathway STriazine 1,3,5-Triazine Thiols EGFR EGFR / PI3K STriazine->EGFR Inhibits AsTriazine 1,2,4-Triazine Thiols COX2 COX-2 Enzyme AsTriazine->COX2 Inhibits LOX5 5-LOX Enzyme AsTriazine->LOX5 Inhibits Akt Akt / mTOR EGFR->Akt Blocks Apoptosis Apoptosis Induction Akt->Apoptosis Triggers Inflammation Inflammation Suppression COX2->Inflammation Synergistic LOX5->Inflammation Synergistic

Caption: Dual mechanistic pathways: Kinase inhibition by s-triazines and COX/LOX blockade by as-triazines.

Quantitative Performance Comparison

To facilitate lead selection, the following table synthesizes quantitative benchmark data comparing the top-performing derivatives of both isomers against clinical standards.

Compound Class / IsomerPrimary Target / AssayKey Cell Line / EnzymeIC50 / MIC ValueClinical Standard BenchmarkRef
Pyrazolyl-s-triazine Anticancer (EGFR)MCF-7 (Breast)2.29 – 5.53 µMOutperforms standard inhibitors[2]
Quinoline-1,2,4-triazine Anticancer (Proliferation)PANC-1 (Pancreatic)26.8 µMComparable to 5-Fluorouracil[3]
Diphenyl-1,2,4-triazine-thiol Anti-inflammatoryCOX-2 Enzyme0.33 ± 0.02 µMSuperior to Celecoxib (1.81 µM)[4]
Diphenyl-1,2,4-triazine-thiol Anti-inflammatory5-LOX Enzyme4.90 ± 0.22 µMSuperior to Zileuton (15.04 µM)[4]
Phenylthiazolyl-s-triazine AntimicrobialS. aureus (Gram +)EquipotentComparable to Penicillin G[5]

Self-Validating Experimental Protocols

Scientific integrity demands that protocols are not just followed, but understood. The workflows below embed internal controls to ensure reproducibility and causality.

Protocol 1: Temperature-Controlled Synthesis of 1,3,5-Triazine Thiols

The "Why": Cyanuric chloride (2,4,6-trichloro-1,3,5-triazine) possesses three reactive chlorine atoms. Because each substitution alters the electron density of the ring, the remaining chlorines become progressively less reactive. By strictly controlling the temperature, we achieve precise, asymmetric functionalization without the need for complex protecting groups[2].

  • First Substitution (0–5 °C): Dissolve cyanuric chloride in acetone. Add the first nucleophile (e.g., an amine) dropwise over 2 hours while maintaining the temperature in an ice bath. Validation: TLC should show complete consumption of the starting material; mono-substituted product dominates.

  • Second Substitution (Room Temperature, 25 °C): Introduce the thiol derivative (e.g., sodium hydrosulfide or a substituted alkyl thiol) along with a mild base (Na2CO3) to neutralize the generated HCl. Stir for 6-8 hours.

  • Third Substitution (Reflux, 80–100 °C): Add the final nucleophile and reflux for 12-24 hours.

  • Orthogonal Validation: Confirm the step-wise substitution via ^13C-NMR. The loss of the highly deshielded C-Cl carbon peaks (~170 ppm) and the appearance of C-S/C-N peaks validate the structural integrity.

Protocol 2: High-Throughput COX-2/5-LOX Inhibition Assay for 1,2,4-Triazine Thiols

The "Why": To prove that the anti-inflammatory effect is target-specific and not due to general protein denaturation, a dual-enzyme biochemical assay must be run in parallel with a known clinical standard (Celecoxib)[4].

  • Preparation: Prepare 1,2,4-triazine-3-thiol derivatives in DMSO (final assay concentration <1% DMSO to prevent solvent-induced enzyme inhibition).

  • Enzyme Incubation: Incubate the compounds with purified recombinant human COX-2 and 5-LOX enzymes in Tris-HCl buffer (pH 8.0) containing hematin and EDTA for 15 minutes at 37 °C.

  • Reaction Initiation: Add arachidonic acid (substrate) to initiate the reaction.

  • Quantification: Measure the production of Prostaglandin E2 (PGE2) for COX-2 and Leukotriene B4 (LTB4) for 5-LOX using competitive ELISA kits.

  • Self-Validation Check: Calculate the Selectivity Index (SI = IC50 COX-1 / IC50 COX-2). A valid lead must show an SI > 5, confirming targeted COX-2 inhibition without disrupting basal COX-1 gastrointestinal protection.

Workflow Precursor Select Precursor (Cyanuric Chloride / Hydrazone) Synthesis Temp-Controlled Thiol Substitution Precursor->Synthesis Validation Structural Validation (NMR, HRMS, XRD) Synthesis->Validation Assay In Vitro Assays (MTT, MIC, COX/LOX) Validation->Assay SAR SAR & Lead Optimization Assay->SAR

Caption: Self-validating experimental workflow for the synthesis and evaluation of triazine thiols.

Conclusion & SAR Insights

The choice between a 1,3,5-triazine and a 1,2,4-triazine thiol scaffold should be dictated by the target biological pathway.

  • If the goal is kinase inhibition (EGFR/PI3K) or broad-spectrum antimicrobial activity , the symmetrical s-triazine core offers unmatched synthetic versatility and stability[2],[7].

  • If the objective is anti-inflammatory drug development (specifically COX/LOX pathways), the asymmetrical 1,2,4-triazine thiol provides superior spatial geometry for active site intercalation[4].

In both cases, the inclusion of the thiol moiety acts as a critical pharmacophore, drastically improving binding affinity through enhanced electrostatic interactions and lipophilicity.

References

  • Exploring s-triazine derivatives as anticancer agents.
  • Synthetic Strategies and Anticancer Potential of Triazine Derivatives: A Comprehensive Review.
  • s-Triazine: A Privileged Structure for Drug Discovery and Bioconjug
  • Design, synthesis and SAR exploration of hybrid 4-chlorophenylthiazolyl-s-triazine as potential antimicrobial agents. tandfonline.com.
  • Various Routes to Synthesise 3-Thioxo-1,2,4-Triazine-5-One Derivatives as Antimicrobial Agents. scirp.org.
  • Novel 5,6-diphenyl-1,2,4-triazine-3-thiol derivatives as dual COX-2/5-LOX inhibitors devoid of cardiotoxicity.
  • A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025). rsc.org.

Sources

Safety & Regulatory Compliance

Safety

Comprehensive Laboratory Disposal Protocol for 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol

Proper disposal of complex heterocyclic compounds is a critical component of laboratory safety and environmental stewardship. 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol is a multifunctional organic molecule tha...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Proper disposal of complex heterocyclic compounds is a critical component of laboratory safety and environmental stewardship. 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol is a multifunctional organic molecule that presents unique disposal challenges due to the combined presence of a reactive thiol group, a nitrogen-rich triazine core, and a halogenated furan ring.

This guide provides a self-validating, step-by-step operational plan for the safe handling, segregation, and destruction of this compound, ensuring compliance with Environmental Protection Agency (EPA) standards and institutional Environmental Health and Safety (EHS) protocols[1].

Physicochemical Risk Assessment

Before executing any disposal protocol, it is essential to understand the causality behind the hazards. The disposal pathway of a molecule is dictated by its most restrictive functional group[2]. For this compound, the bromine atom and the thiol group dictate strict segregation rules.

Table 1: Functional Group Hazard & Disposal Implications
Functional GroupAssociated HazardChemical CausalityDisposal Implication
Bromofuran (-Br) Environmental persistence; Dioxin/furan formationLow-temperature combustion of halogens generates highly toxic polybrominated dibenzodioxins (PBDDs)[3].Strictly route to Halogenated Organic Waste. Requires high-temperature (>1000°C) incineration.
Thiol (-SH) Severe odor; Metal coordination; Oxidation riskThiols have extremely low olfactory thresholds and readily coordinate with heavy metals to form insoluble, reactive complexes[4].Requires tightly sealed secondary containment. Never mix with heavy metal waste streams.
Triazine Core Aquatic toxicity; NOx emissionsNitrogen-rich heterocycles release nitrogen oxides (NOx) upon degradation or incomplete combustion.Drain disposal is strictly prohibited; requires controlled atmospheric scrubbing during incineration.

Step-by-Step Disposal Methodology

The following methodologies provide field-proven, step-by-step guidance for disposing of this compound in both its pure solid form and as a liquid reaction mixture.

Protocol A: Direct Disposal of Solid Waste or Organic Solutions

Use this protocol for pure crystalline compound, powders, or solutions dissolved in standard organic solvents (e.g., DCM, DMF, DMSO).

  • Step 1: PPE and Environment Preparation

    • Conduct all disposal activities inside a certified chemical fume hood to mitigate exposure to volatile thiol odors or aerosolized powders[5].

    • Don appropriate PPE: Nitrile gloves (double-gloving recommended if handling solutions), a chemically resistant lab coat, and splash goggles.

  • Step 2: Segregation and Containment

    • For Solids: Carefully transfer the solid waste into a sealable, disposable anti-static weighing boat or directly into a High-Density Polyethylene (HDPE) solid waste container. Double-bag the primary container in heavy-duty transparent plastic to contain the thiol odor.

    • For Liquids: Pour the solution into a designated Halogenated Organic Waste carboy. Crucial: Ensure the carboy is made of HDPE or glass. Do not use metal containers, as the thiol group can react with the metal surface over time.

  • Step 3: Labeling

    • Label the container explicitly with the full chemical name.

    • Check the boxes for: Toxic , Irritant , and Halogenated .

  • Step 4: EHS Transfer

    • Store the waste in a designated Satellite Accumulation Area (SAA). Under EPA Resource Conservation and Recovery Act (RCRA) guidelines, waste must be transferred to central EHS facilities within the mandated accumulation time limit (typically 90 to 180 days, depending on generator status)[1].

Protocol B: Odor Mitigation & Thiol Quenching (Optional)

Use this protocol ONLY for aqueous or highly miscible reaction mixtures where the thiol odor is unmanageable, or for decontaminating glassware. Do not use this for bulk pure organic solutions, as mixing aqueous bleach with organics creates costly mixed-waste streams.

  • Step 1: Dilution

    • Dilute the residual thiol-containing mixture with water or a miscible solvent (e.g., ethanol) in a wide-mouth Erlenmeyer flask.

  • Step 2: Oxidative Quenching

    • Slowly add a 5% Sodium Hypochlorite (NaOCl - household bleach) solution dropwise while stirring magnetically.

    • Mechanism: The bleach oxidizes the volatile, odorous thiol (-SH) into an odorless sulfonate (-SO3H) or disulfide (R-S-S-R)[5].

  • Step 3: Validation and Disposal

    • Allow the mixture to stir for 1 hour at room temperature. A slight exotherm or a color change (often turning cloudy due to disulfide precipitation) validates that the oxidation has occurred.

    • Once quenched, route the entire mixture to the Aqueous Halogenated Waste stream (the bromine atom is still present and requires specialized incineration).

Waste Routing Workflow

The following diagram illustrates the logical decision tree for safely routing 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol based on its physical state.

G A 4-Amino-6-(2-bromofuran-3-yl) -1,3,5-triazine-2-thiol B Physical State Assessment A->B C Solid Waste (Pure Compound) B->C Powder/Crystals D Liquid Waste (Reaction Mixture/Solvent) B->D Solution E Solid Hazardous Waste Double-Bagged in HDPE C->E F Optional: Thiol Quenching (5% NaOCl Oxidation) D->F Aqueous/Miscible Odor Mitigation G Halogenated Organic Waste (Due to Bromine) D->G Pure Organic Direct Routing H EHS Collection & High-Temperature Incineration E->H F->G Quenched Mixture G->H

Workflow for the segregation, quenching, and disposal of halogenated triazine thiol waste.

References

  • National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[5] URL:[Link]

  • United States Environmental Protection Agency (EPA). Frequent Questions About Managing Hazardous Waste at Academic Laboratories.[1] URL:[Link]

  • American Chemical Society (ACS). Identifying and Evaluating Hazards in Research Laboratories.[2] URL:[Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 67545, 1,3,5-Triazine-2(1H)-thione, 4,6-diamino-.[4] URL: [Link]

Sources

Handling

Personal protective equipment for handling 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol

As a Senior Application Scientist, I approach the handling of novel, complex heterocyclic compounds not merely as a compliance exercise, but as an application of chemical mechanics. The compound 4-Amino-6-(2-bromofuran-3...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I approach the handling of novel, complex heterocyclic compounds not merely as a compliance exercise, but as an application of chemical mechanics. The compound 4-Amino-6-(2-bromofuran-3-yl)-1,3,5-triazine-2-thiol presents a unique trifecta of handling challenges that render standard laboratory safety protocols inadequate.

To ensure absolute safety, we must design a self-validating personal protective equipment (PPE) strategy grounded in the specific physicochemical properties of this molecule.

Part 1: Hazard Mechanics & Causality

Standard nitrile gloves and basic lab coats are insufficient for handling this compound due to the synergistic hazards of its functional groups and the solvents required to manipulate it:

  • The Triazine-Thiol Core: Triazine-thiols are severe irritants to mucous membranes, eyes, and skin, and carry a high risk of inducing allergic skin sensitization[1]. Furthermore, structural activity relationship (SAR) analyses indicate that while amino-triazine thiols possess drug-likeness, specific functional group substitutions can induce acute cellular toxicity at high concentrations[2].

  • The Bromofuran Moiety: This halogenated aromatic group is highly lipophilic. If it breaches the dermal barrier, it increases the risk of systemic toxicity and hepatotoxic accumulation.

  • Solvent-Mediated Transport (The "Trojan Horse" Effect): In drug discovery, this compound is typically dissolved in Dimethyl Sulfoxide (DMSO) for assays. DMSO is a highly polar aprotic solvent that rapidly penetrates the dermal barrier, carrying dissolved toxic solutes directly into the systemic circulation[3]. Nitrile rubber degrades rapidly upon contact with DMSO, with breakthrough times frequently under one hour[4].

Because DMSO acts as a vector for the lipophilic bromofuran-triazine complex, barrier materials must be selected based on the solvent, not just the solute.

Part 2: Quantitative PPE Specification Matrix

To mitigate these risks, the following highly specific PPE matrix must be strictly adhered to when handling either the dry powder or solvated forms of this compound.

PPE ComponentMaterial SpecificationRegulatory StandardBreakthrough / Performance Limit
Outer Gloves (Solution) Butyl Rubber (≥ 0.3 mm thickness)EN 374 (Level 6)> 480 minutes (against DMSO)[5]
Outer Gloves (Dry) Nitrile Rubber (11-13 mil thickness)EN 374> 60 minutes (against dry powder)[4]
Inner Gloves Nitrile Rubber (tactile, 4-5 mil)EN 374N/A (Serves as a doffing fail-safe)
Eye Protection Tight-fitting chemical safety gogglesEN 166N/A (Must prevent vapor/dust ingress)[6]
Respiratory Particulate Filter Device (Type P3)EN 143Required if handled outside a fume hood[7]
Body Protection Polyethylene-coated Tyvek lab coatEN 13034Prevents particulate and splash adherence

Part 3: Operational Workflow & Self-Validating Protocols

Every step in handling this compound must include a verification mechanism to ensure the integrity of the safety system.

Step 1: Pneumatic Glove Inspection (Validation Step)

  • Action: Before donning, inflate the butyl rubber gloves with air, twist the cuff to seal, and hold them near your face or submerge them in water to detect micro-punctures.

  • Causality: Micro-tears, which are invisible to the naked eye, can allow DMSO to breach the barrier. Because DMSO acts as a local anesthetic, you may not feel the exposure until systemic absorption has occurred.

Step 2: The Double-Gloving Strategy

  • Action: Don a highly tactile inner nitrile glove, followed by the heavy-duty outer butyl rubber glove.

  • Causality: Butyl rubber is thick and reduces dexterity, increasing the risk of dropping vials. The inner nitrile glove acts as a final fail-safe and prevents bare-skin contamination during the doffing process when the outer glove is potentially coated in hazardous residue.

Step 3: Controlled Transfer

  • Action: Weigh the dry powder exclusively inside a ducted chemical fume hood or a Class II Biological Safety Cabinet using an anti-static spatula.

  • Causality: The compound in its dry state poses a severe particulate inhalation risk[7]. Anti-static tools prevent the highly active powder from aerosolizing via electrostatic repulsion.

Step 4: Aseptic Doffing

  • Action: Before removing your hands from the fume hood, wipe the outer butyl gloves with a damp cloth. Remove the outer gloves by pinching the cuff and pulling them inside out. Your hands, now protected only by the clean inner nitrile gloves, can safely touch the sash to close the hood.

Part 4: Emergency Response & Spill Containment

In the event of a spill, the primary objective is to prevent aerosolization of the powder or dermal contact with the DMSO solution.

SpillResponse Start Incident Detected (Spill or Exposure) Type Assess Incident Type Start->Type Exposure Personnel Exposure Type->Exposure Spill Chemical Spill Type->Spill SkinEye Skin/Eye Contact: Flush with water ≥15 mins Remove clothing Exposure->SkinEye Inhale Inhalation: Move to fresh air Seek medical aid Exposure->Inhale Minor Minor Spill (<50 mL/g): Don Butyl PPE Spill->Minor Major Major Spill: Evacuate & Call Hazmat Spill->Major Contain Contain with inert absorbent (Avoid paper if in DMSO) Minor->Contain Decon Decontaminate: Oxidize thiol with 5% NaOCl Contain->Decon Dispose Dispose as Halogenated Thio-Organic Waste Decon->Dispose

Workflow for chemical spill containment and exposure response for halogenated triazine-thiols.

Part 5: Decontamination & Disposal Protocol

Thiols are notorious for their highly disagreeable odor and environmental persistence. Disposal requires active chemical neutralization prior to waste segregation.

  • Inert Containment: If the spill is a DMSO solution, absorb it using inert materials like sand or diatomaceous earth. Do not use paper towels. Causality: DMSO can react exothermically with certain fibrous materials, and paper provides no barrier to skin if accidentally touched[3].

  • Oxidative Decontamination: Treat contaminated surfaces and tools with a 5% sodium hypochlorite (bleach) solution. Causality: The hypochlorite acts as a mild oxidizing agent, converting the volatile, malodorous, and reactive thiol (-SH) group into a highly water-soluble and stable sulfonate (-SO3H) derivative, effectively neutralizing the primary chemical hazard.

  • Waste Segregation: Collect all neutralized liquid and solid waste in a tightly sealed, clearly labeled "Halogenated Thio-Organic Waste" container. Never mix this with acidic waste streams, as residual hypochlorite will generate toxic chlorine gas.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.